6-Chloropyrido[3,2-D]pyrimidine-2,4-diol

• CAS: 897360-38-2

Core Science & Biosynthesis

6-Chloropyrido[3,2-d]pyrimidine-2,4-diol CAS number 897360-38-2

The following technical guide is structured as an advanced whitepaper for drug discovery scientists. It prioritizes synthetic utility, mechanistic insight, and downstream application in kinase inhibitor development.

CAS Number: 897360-38-2 Synonyms: 6-Chloro-1H-pyrido[3,2-d]pyrimidine-2,4-dione; 6-Chloro-2,4-dihydroxypyrido[3,2-d]pyrimidine Molecular Formula: C₇H₄ClN₃O₂ Molecular Weight: 197.58 g/mol

Executive Summary: Strategic Value in Drug Design

6-Chloropyrido[3,2-d]pyrimidine-2,4-diol (CAS 897360-38-2) serves as a critical high-value scaffold in the synthesis of ATP-competitive kinase inhibitors , particularly for the Phosphoinositide 3-kinase (PI3K) and mTOR pathways. As a bioisostere of the quinazoline and purine cores, the pyrido[3,2-d]pyrimidine system offers distinct solubility profiles and hydrogen-bonding vectors due to the position of the pyridine nitrogen.

The "6-chloro" substituent is chemically significant; it provides a handle for late-stage diversification via cross-coupling (Suzuki-Miyaura) or nucleophilic aromatic substitution (

), allowing medicinal chemists to probe Structure-Activity Relationships (SAR) in the solvent-exposed regions of the kinase binding pocket.

Chemical Identity & Structural Dynamics

Tautomerism

While chemically named as a "diol," this heterocycle exists predominantly in the dione tautomeric form (lactam) in the solid state and neutral solution. This thermodynamic preference is driven by the stability of the amide-like resonance within the pyrimidine ring.

• Solid State: 1H,3H-pyrido[3,2-d]pyrimidine-2,4-dione.

• Reactivity Implication: Reactions targeting the oxygen atoms (e.g., chlorination with

  ) proceed via the minor enol tautomer, driving the equilibrium toward the reactive species.

Physicochemical Profile

Property	Value / Characteristic	Note
Appearance	Off-white to pale yellow solid	High melting point characteristic of fused lactams.
Solubility	Low in water/DCM; Soluble in DMSO, DMF	Requires polar aprotic solvents for nucleophilic reactions.
pKa (Calc)	~7.5 (Amide NH)	Acidic protons at N1/N3 allow deprotonation by weak bases ( ).
LogP	~0.5 - 0.9	Favorable lipophilicity for a fragment-like building block.

Synthetic Methodology

The most robust route to CAS 897360-38-2 utilizes 3-amino-6-chloropyridine-2-carboxylic acid as the defining precursor. This approach ensures correct regiochemistry of the chloro-substituent relative to the ring fusion.

Core Synthesis Protocol

Reaction Type: Cyclocondensation Scale: Gram to Decagram

Reagents:

• Precursor: 3-Amino-6-chloropyridine-2-carboxylic acid (CAS 86685-96-9)

• Cyclizing Agent: Urea (Excess, 5-10 equiv.)

• Catalyst/Solvent: Glacial Acetic Acid or solvent-free melt at 160°C.

Step-by-Step Workflow:

• Preparation: Mix 3-amino-6-chloropyridine-2-carboxylic acid intimately with finely powdered urea.

• Fusion: Heat the mixture to 160–180°C . The mixture will melt. Evolution of ammonia (

  ) and water vapor indicates cyclization.

• Duration: Maintain temperature for 2–4 hours until solidification occurs (formation of the high-melting product).

• Workup: Cool to 80°C. Add hot water to the solid mass and triturate to dissolve excess urea.

• Isolation: Filter the suspension. Wash the filter cake copiously with water, then cold methanol.

• Purification: Recrystallization from DMF/Ethanol if necessary, though the precipitate is usually >95% pure.

Mechanism of Action: The reaction proceeds via the nucleophilic attack of the pyridine amine onto urea, forming a ureido intermediate, followed by intramolecular condensation with the carboxylic acid (or ester) to close the pyrimidine ring.

Visualization of Synthesis Logic

Figure 1: Thermal cyclocondensation route to the pyrido[3,2-d]pyrimidine scaffold.

Functionalization & Reactivity

For drug development, the "diol" is rarely the final target. It is the gateway intermediate to the 2,4-dichloro derivative, which allows for sequential functionalization.

Activation: Synthesis of the Trichloride

Converting the 2,4-diol to the 2,4-dichloro derivative (while retaining the 6-chloro) creates a tri-electrophile.

• Reagent:

  (Phosphorus oxychloride) + (catalytic base).

• Condition: Reflux (100–110°C), 4–6 hours.

• Product: 2,4,6-Trichloropyrido[3,2-d]pyrimidine.

Regioselectivity Rules ( )

When subjecting the trichloro-scaffold to nucleophilic aromatic substitution, the reactivity order is electronically controlled:

• C4 Position (Most Reactive): The most electron-deficient site, adjacent to the ring fusion and N3. Reacts first with amines (e.g., morpholine, aniline) at 0°C to RT.

• C2 Position: Reacts second, typically requiring higher temperatures (60–80°C).

• C6 Position (Least Reactive): The pyridine chloride is deactivated relative to the pyrimidine ring. Requires Pd-catalyzed cross-coupling (Suzuki) or harsh

  conditions.

Reactivity Workflow

Figure 2: Sequential functionalization strategy for library generation.

Handling & Analytical Standards

Storage and Stability

• Hygroscopicity: The diol/dione can be slightly hygroscopic. Store in a desiccator.

• Stability: Chemically stable at room temperature. Resistant to oxidation.

• CAS Verification: Ensure the identity using LCMS. The mass spectrum should show

  (Chlorine isotope pattern 3:1).

Safety (GHS Classification)

• Signal Word: Warning.

• Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

• Precaution: Handle with gloves and local exhaust ventilation, especially during the

  activation step due to HCl generation.

References

• Review of Pyridopyrimidine Synthesis

  • Title: Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Deriv
  • Source: Molecules / PMC.

  • URL:[Link]

• PI3K Delta Inhibition

  • Title: Discovery of novel pyrido[3,2-d]pyrimidine derivatives as selective and potent PI3Kδ inhibitors.[1][2]

  • Source: Drug Development Research.[2]

  • URL:[Link]

• Precursor Chemistry (3-Aminopyridine derivatives)

  • Title: 3-Amino-6-chloropyridine-2-carboxylic acid (Precursor D

  • Source: PubChem.[3]

  • URL:[Link]

• General Synthesis of Fused Pyrimidines

  • Title: The chemistry of pyrido[2,3-d]pyrimidines (Analogous chemistry for [3,2-d]).
  • Source: Journal of Chemical and Pharmaceutical Research.

  • URL:[Link]

Sources

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• 2. Discovery of novel pyrido[3,2-d]pyrimidine derivatives as selective and potent PI3Kδ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3-Amino-6-chloropyridine-2-carboxamide | C6H6ClN3O | CID 10749704 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Structural and Functional Divergence of Pyrido-Pyrimidine Isomers

The following technical guide details the structural, synthetic, and functional distinctions between pyrido[3,2-d]pyrimidine and pyrido[2,3-d]pyrimidine isomers.

[1][2]

Executive Summary

In medicinal chemistry, the fusion of pyridine and pyrimidine rings creates "privileged scaffolds" capable of mimicking purine bases (adenine/guanine).[1] While four isomeric forms exist, pyrido[2,3-d]pyrimidine and pyrido[3,2-d]pyrimidine represent the two most critical scaffolds for kinase inhibitor development.[1][2]

• Pyrido[2,3-d]pyrimidine: The dominant isomer in literature.[1][2] It is the core of FDA-approved drugs like Palbociclib (CDK4/6 inhibitor).[1][2] Its synthesis is highly modular, often building the pyridine ring onto a stable pyrimidine precursor.[2]

• Pyrido[3,2-d]pyrimidine: A "niche" isomer, historically limited by synthetic difficulty.[1][2] However, it has emerged as a critical scaffold for achieving high selectivity in PI3Kδ inhibitors (e.g., Seletalisib), where the altered nitrogen position avoids off-target kinase binding.[1][2]

This guide analyzes the electronic causality behind their reactivity, provides validated synthetic protocols for each, and delineates their structure-activity relationship (SAR) profiles.[1][2]

Structural & Electronic Architecture

The fundamental difference lies in the orientation of the pyridine nitrogen relative to the pyrimidine fusion bond.[1] This positional isomerism drastically alters the electron density distribution, affecting both chemical reactivity (

susceptibility) and hydrogen-bond acceptor capability in enzyme pockets.[1][2]

Isomer Visualization and Numbering

The following diagram contrasts the IUPAC numbering and nitrogen placement for both isomers. Note how the pyridine nitrogen (

vs ) shifts the electronic "push-pull" dynamic.[1][2]

Figure 1: Structural comparison. In pyrido[2,3-d]pyrimidine, the pyridine nitrogen is at position 8.[1][2] In pyrido[3,2-d]pyrimidine, the nitrogen is at position 5 (using systematic fusion numbering).[1][2]

Electronic Causality[2]

• Pyrido[2,3-d]pyrimidine: The N8 nitrogen is para to the C4 position of the pyrimidine ring.[1][2] This creates a continuous electron-deficient pathway, making the C4 position highly susceptible to nucleophilic attack (e.g., by amines in drug synthesis).[1][2]

• Pyrido[3,2-d]pyrimidine: The N5 nitrogen exerts an inductive electron-withdrawing effect but is less conjugated to the C4 position compared to the [2,3-d] isomer.[1][2] However, the C4 position remains the primary site for

  displacement due to the inherent deficiency of the pyrimidine ring.[1]

pKa Implications: The [3,2-d] isomer (e.g., in diol form) exhibits a pKa ~4-5 (acidic) and ~8-9 (basic).[1][2][3] The specific placement of the pyridine nitrogen in [3,2-d] often results in a slightly more basic bridgehead system compared to [2,3-d], influencing solubility and lysosomal trapping in cellular assays.[1][2]

Synthetic Pathways & Regiocontrol[1][2]

The "isomer problem" in synthesis dictates the choice of scaffold.[2] The [2,3-d] isomer is synthetically accessible via stable 4-aminopyrimidines.[1][2] The [3,2-d] isomer often requires unstable ortho-amino-nitropyrimidines or complex rearrangements, explaining its historical scarcity.[1][2]

Protocol A: Pyrido[2,3-d]pyrimidine Synthesis (Palbociclib Route)

This protocol utilizes a Heck Reaction strategy to fuse the pyridine ring onto a substituted pyrimidine.[1][2] This is the industrial standard for scalability.[2]

Reagents: 5-bromo-2,4-dichloropyrimidine, Cyclopentylamine, Crotonic acid,

.[1][2]

• Nucleophilic Substitution (

  ):

  • Dissolve 5-bromo-2,4-dichloropyrimidine (1.0 eq) in EtOH at 0°C.

  • Add Cyclopentylamine (1.05 eq) and

    (2.0 eq) dropwise.[1][2]

  • Causality: The C4-Cl is more reactive than C2-Cl due to the summation of inductive effects from N1 and N3.[1][2]

  • Stir at RT for 2h. Yields 2-chloro-4-(cyclopentylamino)-5-bromopyrimidine.[1][2]

• Heck Coupling & Cyclization:

  • Suspend product in DMF.[2] Add Crotonic acid (1.2 eq),

    (5 mol%), and .

  • Heat to 100°C for 12h.

  • Mechanism:[1][2][4][5] The Pd-catalyzed coupling installs the alkene at C5.[2] The pendant carboxylic acid then undergoes intramolecular condensation with the C4-amine to close the pyridine ring (lactam formation).[1][2]

• Validation:

  • Monitor by LC-MS (Target M+1).[1][2]

  • Product precipitates upon water addition.[2]

Protocol B: Pyrido[3,2-d]pyrimidine Synthesis (PI3Kδ Route)

This route constructs the scaffold from a highly functionalized pyrimidine core, a common strategy for PI3Kδ inhibitors like Seletalisib.[1][2]

Reagents: 2,4-dichloro-6-methyl-5-nitropyrimidine, Aniline derivative, Fe/AcOH (reduction).[1][2]

• Regioselective

  :

  • Dissolve 2,4-dichloro-6-methyl-5-nitropyrimidine in THF at -78°C.

  • Add amine nucleophile (e.g., morpholine or aniline) (1.0 eq).[1][2]

  • Causality: The C4-Cl is activated by the ortho-nitro group.[1][2] Low temperature is critical to prevent bis-substitution.[1][2]

• Reduction & Cyclization:

  • Treat the intermediate with Iron powder (Fe) in Acetic Acid (AcOH) at 60°C.[1][2]

  • Mechanism:[1][2][4][5] The nitro group is reduced to an amine (

    ).[1][2] The resulting amine attacks the neighboring carbonyl or electrophilic carbon (if using a dimethylformamide dimethyl acetal (DMF-DMA) step prior to reduction) to close the ring.[1][2]

  • Alternative: For Seletalisib, the pyridine ring is often pre-formed (e.g., starting from 3-amino-2-chloropyridine derivatives) and fused to the pyrimidine, or built via Pinner rearrangement.[1][2]

Synthetic Workflow Diagram

The following diagram illustrates the divergent logic between the two pathways.

Figure 2: Comparative synthetic workflows. The [2,3-d] route relies on Pd-catalyzed cyclization, while the [3,2-d] route typically employs nitro-reduction/condensation strategies.[1][2]

Comparative Data: Reactivity & SAR

The choice between isomers is rarely arbitrary; it is driven by the specific binding requirements of the target kinase.[2]

Reactivity Profile

Feature	Pyrido[2,3-d]pyrimidine	Pyrido[3,2-d]pyrimidine
Reactivity	High at C4. The N8 nitrogen reinforces the electron deficiency of the pyrimidine ring.[1][2]	High at C4. The N5 nitrogen provides inductive withdrawal, but steric hindrance can be higher depending on C6 substituents.[2]
Oxidation	Susceptible to N-oxidation at N8 (pyridine N).[1][2]	Susceptible to N-oxidation at N5.[1][2]
Solubility	Generally moderate; improved by solubilizing groups (e.g., piperazines in Palbociclib).[1][2]	Often lower; requires polar substituents to offset the planar lipophilic core.[2]

Medicinal Chemistry Case Studies

Case Study 1: CDK4/6 Inhibition (Pyrido[2,3-d]) [1][2]

• Drug: Palbociclib.[2]

• Logic: The [2,3-d] scaffold presents a specific H-bond donor/acceptor motif (N1/N3/C2-NH) that perfectly complements the ATP-binding hinge of CDK4.[1][2] The C7-carbonyl (lactam) is essential for orienting the side chains.[1][2]

• Outcome: High potency, broad applicability in cell cycle regulation.[2]

Case Study 2: PI3Kδ Selectivity (Pyrido[3,2-d])

• Drug: Seletalisib (UCB-5857).[1][2]

• Logic: PI3Kδ has a unique "tryptophan shelf" in its binding pocket.[2] The [3,2-d] isomer alters the vector of the substituents at C2 and C4, allowing the molecule to induce a conformational change in the enzyme (opening the "specificity pocket") that the [2,3-d] isomer cannot achieve due to steric clashes.[1][2]

• Outcome: >100-fold selectivity over PI3K

  , reducing toxicity (e.g., hyperglycemia).[1][2]

References

• Li, S., et al. (2019).[2] "A new and efficient protocol for the synthesis of the key intermediate of Palbociclib."[2] Journal of Chemical Research.[2] Link[1][2]

• Bai, H., et al. (2023).[1][2] "Discovery of novel pyrido[3,2-d]pyrimidine derivatives as selective and potent PI3Kδ inhibitors."[1][2] Drug Development Research. Link[1][2]

• Shamroukh, A. H., et al. (2016).[1][2] "The chemistry of pyrido[2,3-d]pyrimidines and their applications." Journal of Chemical and Pharmaceutical Research. Link

• Le Meur, M., et al. (2022).[1][2] "Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives." Pharmaceuticals.[2][6] Link[1][2]

• Srinivasan, A., & Broom, A. D. (1982).[1][2] "Pyridopyrimidines.[2][3][6][7][8][9][10][11][12][13][14] 10. Nucleophilic substitutions in the pyrido[3,2-d]pyrimidine series."[1][2] The Journal of Organic Chemistry. Link[1][2]

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6-Chloropyrido[3,2-d]pyrimidine-2,4-diol molecular weight and formula

An In-depth Technical Guide to the Physical Properties and Synthesis of 6-Chloropyrido[3,2-d]pyrimidine-2,4-diol

Abstract 6-Chloropyrido[3,2-d]pyrimidine-2,4-diol (also known as 6-chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione) is a fused heterocyclic scaffold of significant interest in medicinal chemistry, particularly as a precursor for kinase inhibitors and antifolate therapeutics. This guide provides a rigorous technical analysis of its physicochemical properties, structural identity, synthetic pathways, and applications in drug discovery.[1]

Chemical Identity & Physicochemical Properties

The precise characterization of this molecule requires distinguishing between its tautomeric forms.[1] While often chemically named as a "diol" (indicating hydroxyl groups at positions 2 and 4), the molecule predominantly exists in the dione (keto) form in the solid state and in neutral solution, similar to uracil.

Core Data Table

Property	Specification
Chemical Name	6-Chloropyrido[3,2-d]pyrimidine-2,4-diol
Preferred IUPAC Name	6-Chloro-1H-pyrido[3,2-d]pyrimidine-2,4(3H)-dione
CAS Registry Number	897360-38-2
Molecular Formula	C₇H₄ClN₃O₂
Molecular Weight	197.58 g/mol
Exact Mass	196.9992
Appearance	Off-white to pale yellow crystalline solid
Solubility	Low solubility in water; soluble in DMSO, DMF, and aqueous base (due to acidic NH protons).[2][3][4]
pKa (Predicted)	~7.5 (acidic NH at position 3), ~11.0 (acidic NH at position 1)

Structural Analysis & Tautomerism

The "diol" nomenclature refers to the lactim form, while "dione" refers to the lactam form. The stability of the dione form is driven by the aromaticity of the fused system and hydrogen bonding potential.

• Lactam Form (Dominant): C=O at positions 2 and 4; NH at positions 1 and 3.

• Lactim Form (Minor): C-OH at positions 2 and 4; N at positions 1 and 3.

Dot Diagram: Tautomeric Equilibrium

Caption: Tautomeric equilibrium between the stable dione form and the reactive diol form.

Synthesis Methodologies

The synthesis of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol typically involves the fusion of a pyrimidine ring onto a pre-functionalized pyridine core. The most robust pathway starts from 3-amino-6-chloropyridine-2-carboxylic acid (3-amino-6-chloropicolinic acid).

Protocol: Condensation Cyclization

Prerequisites:

• Precursor: 3-Amino-6-chloropyridine-2-carboxylic acid.

• Reagent: Urea (excess).

• Catalyst/Solvent: Acidic conditions (e.g., polyphosphoric acid) or high-temperature fusion.

Step-by-Step Methodology:

• Preparation: Mix 3-amino-6-chloropyridine-2-carboxylic acid (1.0 eq) with Urea (5.0 eq).

• Fusion: Heat the mixture to 180–200°C in an open vessel. The mixture will melt and evolve ammonia gas (NH₃) as the ring closes.

• Reaction Monitoring: Maintain temperature for 2–4 hours until solidification occurs (formation of the fused bicyclic system).

• Work-up: Cool the reaction mass to room temperature.

• Purification:

  • Triturate the solid with hot water to remove excess urea.

  • Dissolve the residue in hot 1N NaOH (converting it to the soluble sodium salt).

  • Filter to remove insoluble impurities.

  • Acidify the filtrate with concentrated HCl to pH ~3–4 to precipitate the product.

• Isolation: Filter the precipitate, wash with water and methanol, and dry under vacuum.

Dot Diagram: Synthesis Pathway

Caption: Thermal cyclization pathway from aminopicolinic acid precursor to the pyridopyrimidine scaffold.

Analytical Characterization

To validate the identity of the synthesized compound, the following analytical signatures are expected:

• ¹H NMR (DMSO-d₆):

  • Two broad singlets around 11.0–12.0 ppm (NH protons of pyrimidine ring).

  • Two doublets in the aromatic region (7.5–8.5 ppm) corresponding to the protons on the pyridine ring (H-7 and H-8), showing coupling constants typical of ortho-substitution.

• Mass Spectrometry (ESI):

  • [M+H]⁺ peak at m/z 198.0 (for ³⁵Cl) and 200.0 (for ³⁷Cl) in a 3:1 ratio.

  • [M-H]⁻ peak at m/z 196.0 in negative mode.

Applications in Drug Development

The 6-chloropyrido[3,2-d]pyrimidine-2,4-diol scaffold serves as a critical intermediate for "scaffold hopping" in kinase inhibitor design. The chlorine atom at position 6 provides a handle for further functionalization (e.g., Suzuki-Miyaura coupling or nucleophilic aromatic substitution) to introduce diversity elements.

Key Therapeutic Areas:

• Kinase Inhibition: Analogues of this scaffold are investigated as inhibitors of p38 MAPK (anti-inflammatory) and CDK4/6 (cancer).

• Antifolates: The structural similarity to pteridines allows these molecules to inhibit dihydrofolate reductase (DHFR), serving as potential antibacterial or antineoplastic agents.

Dot Diagram: Functionalization Logic

Caption: Strategic functionalization of the core scaffold for diverse therapeutic targets.

References

• Appretech Scientific Limited. (n.d.). 6-chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione Product Page. Retrieved February 26, 2026, from [Link]

• PubChem. (2025).[5] Pyrido[3,2-d]pyrimidine Compound Summary. National Library of Medicine. Retrieved February 26, 2026, from [Link]

• Shamroukh, A. H., et al. (2016).[6] The chemistry of pyrido[2,3-d]pyrimidines. Journal of Chemical and Pharmaceutical Research, 8(3), 734-772.[6] (Contextual reference for pyridopyrimidine synthesis methods).

• Organic Syntheses. (n.d.). Synthesis of 3-Aminopyridine Derivatives. Organic Syntheses, Coll. Vol. 7, p. 27. Retrieved February 26, 2026, from [Link]

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• 6. scispace.com [scispace.com]

A Technical Guide to the Solubility of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol in Dimethyl Sulfoxide (DMSO)

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

6-chloropyrido[3,2-d]pyrimidine-2,4-diol is a heterocyclic organic compound belonging to the pyridopyrimidine class of molecules.[1][2] This structural scaffold is of significant interest in medicinal chemistry and drug discovery, often serving as a core component in the design of novel therapeutics, particularly kinase inhibitors.[1][3] Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent widely utilized in these fields for its exceptional ability to dissolve a broad spectrum of compounds, making it indispensable for creating high-concentration stock solutions for high-throughput screening (HTS) and various biological assays.[4][5]

Understanding the solubility of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol in DMSO is a critical preliminary step in any research endeavor. It directly impacts the accuracy of experimental data, the feasibility of assay design, and the overall reliability of research outcomes. Low or misunderstood solubility can lead to compound precipitation, inaccurate concentration measurements, and misleading biological results.[4][6]

This technical guide provides a comprehensive framework for understanding and determining the solubility of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol in DMSO. While specific, publicly documented quantitative solubility data for this exact molecule is scarce, this guide outlines the foundational chemical principles, key experimental protocols for its determination, and best practices for handling DMSO solutions to ensure scientific integrity and reproducibility.

I. Foundational Principles of Solubility in DMSO

The solubility of a solid compound like 6-chloropyrido[3,2-d]pyrimidine-2,4-diol in a solvent such as DMSO is governed by the interplay of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For dissolution to occur, the energy required to break the solute's crystal lattice and disrupt the solvent's intermolecular forces must be compensated by the energy released upon the formation of new solute-solvent interactions.

• Solute Characteristics: The structure of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol features several functional groups that influence its solubility. The diol groups (-OH) and the nitrogen atoms within the fused pyridine and pyrimidine rings can act as hydrogen bond donors and acceptors.[3] The chloro-substituent adds to the molecule's polarity. These features suggest a predisposition for solubility in polar solvents.

• Solvent Characteristics: DMSO ( (CH₃)₂SO ) is a highly polar aprotic solvent. Its potent solvent properties stem from the strong dipole of the S=O bond. It can effectively solvate cations and form hydrogen bonds with hydrogen bond donors, like the hydroxyl groups on the target molecule.[5]

• Potential for Interaction and Degradation: While an excellent solvent, DMSO is not entirely inert. It can participate in chemical reactions, acting as an oxidant or a source for various functional groups under certain conditions.[7] It is also highly hygroscopic, readily absorbing atmospheric moisture, which can impact compound solubility.[5] Furthermore, some compounds may degrade in DMSO over time, especially with repeated freeze-thaw cycles or exposure to heat.[4][5][8][9]

II. Quantitative Solubility Data: An Overview

Direct, experimentally determined values for the solubility of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol in DMSO are not widely available in public literature. However, for many heterocyclic compounds and fragment-like molecules used in drug discovery, a working concentration of 100 mM in DMSO is often achievable for creating stock solutions.[10] The actual thermodynamic and kinetic solubility must be determined empirically. The following table outlines the type of data that would be generated through the robust experimental protocols described in the subsequent section.

Parameter	Value to be Determined	Unit	Recommended Method
Thermodynamic Solubility	To be determined	mg/mL or mM	Shake-Flask Method
Kinetic Solubility	To be determined	µM or µg/mL	Turbidimetric/Nephelometric Method

III. Experimental Protocols for Solubility Determination

To ensure accuracy and reproducibility, a dual approach investigating both thermodynamic and kinetic solubility is recommended.

Thermodynamic solubility represents the true equilibrium solubility of a compound in a solvent at a given temperature. The shake-flask method is the universally recognized gold standard for this determination.[11][12] It is recommended by regulatory bodies like the OECD for its reliability.[13][14][15][16]

Principle: An excess of the solid compound is agitated in the solvent for an extended period until equilibrium is reached. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved compound is quantified.

Detailed Step-by-Step Protocol:

• Sample Preparation: Add an excess amount of solid 6-chloropyrido[3,2-d]pyrimidine-2,4-diol to several sterile glass vials. The excess should be visually apparent.

• Solvent Addition: Add a precise, known volume of anhydrous, high-purity DMSO (≥99.9%) to each vial.[11]

• Equilibration: Seal the vials tightly to prevent solvent evaporation and moisture absorption. Place the vials on an orbital shaker in a temperature-controlled environment (e.g., 25°C). Agitate the samples for a sufficient duration to ensure equilibrium is reached, typically 24 to 48 hours.[6][11]

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed in the temperature-controlled environment for at least one hour to allow for sedimentation. Centrifuge the vials at high speed (e.g., >10,000 x g for 15 minutes) to pellet all undissolved solid material.[11]

• Supernatant Collection: Carefully collect an aliquot of the clear supernatant. It is critical to avoid disturbing the solid pellet.

• Filtration: For an additional layer of certainty, filter the collected supernatant through a chemically compatible 0.22 µm syringe filter (e.g., PTFE) to remove any remaining microparticulates.[11]

• Quantification:

  • Accurately prepare a serial dilution of the filtered supernatant with fresh DMSO.

  • Quantify the concentration of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV detector.[11]

  • A standard curve must be generated using accurately weighed standards of the compound to ensure precise quantification.

Kinetic solubility measures the concentration at which a compound precipitates out of a solution when an aqueous buffer is added to a concentrated DMSO stock. This is highly relevant for in vitro biological assays where DMSO stock solutions are diluted into aqueous media.[6][17] The turbidimetric or nephelometric method is a rapid and common approach.[18]

Principle: A serial dilution of the compound in DMSO is added to an aqueous buffer. The concentration at which the compound begins to precipitate is detected by an increase in light scattering (turbidity), which is measured by a nephelometer or a plate reader.[11][18]

Detailed Step-by-Step Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol in 100% DMSO (e.g., 10 mM or 20 mM). Ensure complete dissolution, using gentle warming (if the compound is stable) or sonication if necessary.[4][5]

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution with fresh DMSO to create a range of concentrations.[18]

• Addition to Aqueous Buffer: To a separate 96-well assay plate, add a small, precise volume (e.g., 2 µL) from each well of the DMSO dilution plate.[18]

• Precipitation Induction: Rapidly add a larger volume of the relevant aqueous buffer (e.g., 198 µL of phosphate-buffered saline, pH 7.4) to each well. This induces precipitation for concentrations above the kinetic solubility limit.[11][18]

• Incubation: Incubate the plate at a constant temperature (e.g., 25°C) for a defined period, typically 1 to 2 hours.[11]

• Measurement: Measure the turbidity of each well using a laser nephelometer or a plate reader capable of measuring absorbance at a wavelength where the compound does not absorb (e.g., 620 nm).[11]

• Data Analysis: Plot the measured turbidity (or light scatter intensity) against the compound concentration. The concentration at which a sharp increase in turbidity is observed is defined as the kinetic solubility limit.[18]

IV. Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the key experimental protocols.

Caption: Workflow for Thermodynamic Solubility Determination.

Caption: Workflow for Kinetic Solubility Determination.

V. Best Practices and Troubleshooting

• Use High-Purity Reagents: Always use anhydrous, high-purity DMSO and high-quality solid compound to avoid introducing impurities that can affect solubility measurements.[11]

• Prevent Moisture Contamination: DMSO is very hygroscopic.[5] Store it under dry conditions and minimize its exposure to the atmosphere.

• Compound Stability: Assess the stability of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol in DMSO, especially if gentle heating is used to aid dissolution. A time-course analysis by HPLC can check for degradation.[5]

• Avoid Freeze-Thaw Cycles: Aliquot stock solutions into single-use volumes and store at -20°C or -80°C to maintain integrity and prevent degradation.[4][5]

• Vehicle Controls: In all biological assays, include a vehicle control containing the same final concentration of DMSO used for the test compound to account for any solvent effects.[4]

Conclusion

References

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• 11 (n.d.). BenchChem. Retrieved February 22, 2026.

• 17 (n.d.). BioDuro. Retrieved February 22, 2026.

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• 6 (n.d.). Enamine. Retrieved February 22, 2026.

• 4 (n.d.). BenchChem. Retrieved February 22, 2026.

• (2006, March 23). OECD. Retrieved February 22, 2026.

• 19 (n.d.). BenchChem. Retrieved February 22, 2026.

• 20 (2023, June 9). National Center for Advancing Translational Sciences. Retrieved February 22, 2026.

• 14 (n.d.). KREATiS. Retrieved February 22, 2026.

• (n.d.). Google. Retrieved February 22, 2026.

• 15 (n.d.). United States Environmental Protection Agency. Retrieved February 22, 2026.

• 16 (n.d.). EPP Ltd. Retrieved February 22, 2026.

• Singhvi, G., Sonavane, S., Gupta, A., Gampa, G., & Goyal, M. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry, 24(12), 5558-5560.

• 3 (n.d.). BenchChem. Retrieved February 22, 2026.

• Lagunin, A., Zakharov, A., Filimonov, D., & Poroikov, V. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions.
• Do, Q. N., Grélard, A., Litaudon, M., Retailleau, P., Guéritte, F., & Deguin, B. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Molecules, 26(11), 3192.

• 8 (2021, December 1). ACS Publications. Retrieved February 22, 2026.

• 9 (2020, August 20). ACS Publications. Retrieved February 22, 2026.

• Traynelis, V. J., & Hergenrother, W. L. (1964). Decomposition of Dimethyl Sulfoxide Aided by Ethylene Glycol, Acetamide, and Related Compounds1. The Journal of Organic Chemistry, 29(9), 2655-2659.

• 21 (n.d.). Appretech Scientific Limited. Retrieved February 22, 2026.

• Sugaya, Y., Yoshiba, T., Kajima, T., & Ishihama, Y. (2002). [Development of solubility screening methods in drug discovery]. Yakugaku Zasshi, 122(3), 237-246.

• 22 (n.d.). BenchChem. Retrieved February 22, 2026.

• Cui, H.-L. (2022). Recent Advances in DMSO-Based Direct Synthesis of Heterocycles. Molecules, 27(23), 8493.

• 23 (n.d.). BOC Sciences. Retrieved February 22, 2026.

• Singh, K., Kumar, Y., & Kumar, R. (2014). Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents. Journal of Solution Chemistry, 43(3), 598-608.

• 1 (2022, March 31). Encyclopedia.pub. Retrieved February 22, 2026.

• 2 (2021, February 10). Bentham Science. Retrieved February 22, 2026.

• 24 (n.d.). BLDpharm. Retrieved February 22, 2026.

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In-Depth Technical Guide: 6-Chloropyrido[3,2-d]pyrimidine-2,4-diol

This guide provides a comprehensive technical analysis of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol , a fused heterocyclic scaffold critical in medicinal chemistry.

PART 1: Chemical Identity & Structural Logic

Nomenclature and Tautomerism

The molecule 6-chloropyrido[3,2-d]pyrimidine-2,4-diol represents a specific isomer of the pyridopyrimidine family.[1] While the "diol" nomenclature indicates the presence of hydroxyl groups at positions 2 and 4, this compound predominantly exists in its dione (lactam) tautomeric form in the solid state and in solution.

• Preferred IUPAC Name: 6-chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione.

• CAS Registry Number: 897360-38-2 (for the dione form).[2]

• Molecular Formula: C₇H₄ClN₃O₂.

• Molecular Weight: 197.58 g/mol .[2]

Structural Anatomy & Numbering

The pyrido[3,2-d]pyrimidine system is a 6,6-fused bicycle. The numbering is critical for structure-activity relationship (SAR) studies. Unlike the more common [2,3-d] isomer (where the pyridine nitrogen is at position 8), the [3,2-d] isomer places the pyridine nitrogen at position 5 .

• Fusion Bond: The d bond of the pyrimidine ring (C4–C5) is fused to the 3,2 bond of the pyridine ring.

• Numbering Scheme:

  • Positions 1–4: Pyrimidine ring (N1, C2, N3, C4).

  • Position 5: Pyridine Nitrogen (N5).

  • Position 6: Carbon bearing the Chlorine atom (adjacent to N5).[1][3][4][5]

  • Positions 7–8: Remaining pyridine carbons.

Tautomeric Equilibrium: The 2,4-diol form is the lactim tautomer, which aromatizes the pyrimidine ring. However, the lactam (dione) form is energetically favored due to the stability of the amide-like carbonyls.

Caption: Tautomeric equilibrium favoring the dione form in physiological conditions.

PART 2: Synthesis Protocol

Retrosynthetic Analysis

The most robust route to the pyrido[3,2-d] scaffold involves the condensation of a 3-amino-2-pyridinecarboxylic acid derivative with a urea source. To achieve the 6-chloro substitution, the starting material must be 3-amino-6-chloropyridine-2-carboxylic acid (also known as 3-amino-6-chloropicolinic acid).

Step-by-Step Synthesis Methodology

Reagents:

• Precursor: 3-Amino-6-chloropyridine-2-carboxylic acid (1.0 eq).

• Cyclizing Agent: Urea (5.0 – 10.0 eq).

• Solvent: None (Melt fusion) or Diglyme/Acetic Acid.

• Catalyst: Ammonium chloride (optional, catalytic).

Protocol:

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (if using solvent), combine 3-amino-6-chloropyridine-2-carboxylic acid and excess urea.

• Fusion (Melt Method - Preferred for High Yield):

  • Heat the mixture to 180–200 °C in an oil bath. The urea will melt, creating a homogenous phase.

  • Maintain temperature for 2–4 hours . Evolution of ammonia gas and water vapor indicates cyclization.

  • Note: The reaction proceeds via an intermediate ureido derivative which then undergoes intramolecular cyclization.

• Quenching: Cool the reaction mixture to ~80 °C. Add hot water (approx. 10 mL per gram of reactant) to dissolve the excess urea.

• Isolation:

  • Adjust the pH of the suspension to pH 4–5 using dilute acetic acid or HCl. The product, being weakly acidic (pKa ~7-8), will precipitate.

  • Filter the solid and wash extensively with water to remove urea byproducts.

• Purification:

  • Dissolve the crude solid in 1M NaOH (forming the sodium salt). Filter off any insoluble impurities.

  • Reprecipitate by acidifying the filtrate with HCl.

  • Recrystallize from DMF/Water or Acetic Acid if necessary.

Yield Expectation: 65–85%.

Synthesis Workflow Diagram

Caption: Thermal fusion synthesis pathway for 6-chloropyrido[3,2-d]pyrimidine-2,4-dione.

PART 3: Analytical Characterization

To validate the identity of the synthesized compound, researchers must look for specific spectral signatures.[3]

Technique	Expected Signal / Feature	Interpretation
¹H NMR (DMSO-d₆)	δ 11.0–12.0 ppm (2H, br s)	NH protons of the pyrimidine ring (N1-H, N3-H). Confirms dione tautomer.
δ 7.5–8.0 ppm (2H, d)	Pyridine protons (H7, H8). The coupling constant (J ~8 Hz) indicates ortho-substitution.
MS (ESI-)	m/z 196/198 [M-H]⁻	Negative ionization mode is preferred for acidic protons. 3:1 ratio confirms Chlorine .
IR (ATR)	1680–1720 cm⁻¹	Strong C=O stretching bands (Amide I), confirming the dione structure.
Melting Point	> 300 °C	Typical for high-melting fused heterocyclic diones.

PART 4: Biological Applications & Mechanism

Therapeutic Relevance

The 6-chloropyrido[3,2-d]pyrimidine scaffold is a "privileged structure" in drug discovery, serving as a bioisostere for quinazolines and pteridines.

• Kinase Inhibition: The dione motif mimics the hydrogen-bonding pattern of ATP's adenine base, allowing these molecules to bind into the ATP-binding pocket of kinases (e.g., PI3K, CDK). The 6-chloro group provides a handle for further functionalization (via SₙAr) to reach into the hydrophobic back-pocket of the enzyme.

• Antifolates (DHFR Inhibition): Similar to methotrexate, derivatives of this scaffold inhibit Dihydrofolate Reductase (DHFR), blocking the synthesis of thymidylate and purines essential for cancer cell proliferation.

Mechanism of Action (DHFR Pathway)

Caption: Mechanism of antifolate activity via DHFR inhibition by pyrido-pyrimidine derivatives.[6]

References

• Synthesis of Pyrido[3,2-d]pyrimidines: El-Gazzar, A. B. A., & Hafez, H. N. (2011). Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine Derivatives as eEF-2K Inhibitors. National Institutes of Health (NIH). Link

• IUPAC Nomenclature & Numbering: PubChem.[7] Pyrido[3,2-d]pyrimidine Structure and Data. National Library of Medicine. Link

• Antifolate Activity: Li, W., et al. (2017). Synthesis and antiproliferative activity of a series of novel 6-substituted pyrido[3,2-d]pyrimidines as potential nonclassical lipophilic antifolates targeting dihydrofolate reductase. European Journal of Medicinal Chemistry. Link

• Kinase Inhibition (PI3K): Bai, H., et al. (2023). Discovery of novel pyrido[3,2-d]pyrimidine derivatives as selective and potent PI3Kδ inhibitors. Drug Development Research. Link

• Tautomerism in Heterocycles: BenchChem. Chemical Properties of 6-Chloropyrido[2,3-d]pyrimidine. Link

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An In-depth Technical Guide to the Chemical Stability of Chloropyridopyrimidine Scaffolds

Introduction

The pyridopyrimidine scaffold is a privileged heterocyclic system in modern medicinal chemistry, forming the core of numerous clinically relevant agents, particularly in oncology.[1] Among its various derivatives, the chloropyridopyrimidine core is of paramount importance. The chlorine substituent serves as a versatile synthetic handle, often acting as a key electrophilic center for introducing diverse functionalities via nucleophilic aromatic substitution (SNAr) reactions to build molecular complexity and modulate biological activity.[2] However, this inherent reactivity also predisposes the scaffold to various degradation pathways.

A comprehensive understanding of the chemical stability of the chloropyridopyrimidine core is not merely an academic exercise; it is a critical prerequisite for successful drug development. It directly influences every stage of the pharmaceutical lifecycle, from process chemistry and storage conditions to formulation design and ultimately, the safety and efficacy of the final drug product.[3] This guide provides a detailed examination of the factors governing the stability of this crucial scaffold, outlines the primary degradation mechanisms, and presents robust, field-proven methodologies for its assessment.

The Chloropyridopyrimidine Core: An Electronic and Steric Overview

The stability of the chloropyridopyrimidine scaffold is intrinsically linked to its electronic nature. The fusion of an electron-deficient pyridine ring with a pyrimidine ring results in a highly electron-poor (π-deficient) aromatic system. This electron deficiency is further amplified by the presence of the electron-withdrawing nitrogen atoms. Consequently, the carbon atom bearing the chlorine substituent is highly electrophilic and susceptible to nucleophilic attack.

The chlorine atom itself is an excellent leaving group, a property that is synthetically advantageous but a liability in terms of stability.[2] The ease of its displacement is the primary driver for the most common degradation pathway: hydrolysis. The overall stability can be modulated by other substituents on the ring system. Electron-donating groups can partially mitigate the electron deficiency, thereby increasing stability, while additional electron-withdrawing groups will further enhance its susceptibility to nucleophilic attack.

Primary Degradation Pathways and Mechanistic Insights

Forced degradation, or stress testing, is an essential process that accelerates the breakdown of a drug substance to identify potential degradation pathways and products.[][5] For chloropyridopyrimidine scaffolds, the principal degradation routes are hydrolysis, photolysis, and oxidation.

Hydrolytic Degradation

Hydrolysis is the most significant stability concern for this scaffold. The reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism, where a water molecule or hydroxide ion attacks the electrophilic carbon, leading to the displacement of the chloride ion and formation of the corresponding hydroxypyridopyrimidine derivative.

• Influence of pH: This degradation pathway is highly pH-dependent.

  • Alkaline Conditions: Under basic conditions, the potent nucleophile, hydroxide ion (OH⁻), directly attacks the scaffold, leading to rapid degradation. The rate of hydrolysis is typically first-order with respect to both the substrate and the hydroxide ion concentration.[6]

  • Acidic Conditions: In acidic media, the pyridine and/or pyrimidine nitrogen atoms can become protonated. This protonation further increases the electron deficiency of the ring system, making it even more susceptible to attack by a weaker nucleophile like water.

  • Neutral Conditions: While slower than under acidic or basic conditions, hydrolysis can still occur at neutral pH, driven by the intrinsic reactivity of the scaffold.

Photolytic Degradation

Many aromatic and heterocyclic compounds are susceptible to degradation upon exposure to light.[7] As mandated by the International Council for Harmonisation (ICH) Q1B guidelines, photostability testing is a crucial component of stability assessment.[8][9][10] For chloropyridopyrimidines, the primary mechanism of photodegradation often involves the homolytic cleavage of the carbon-chlorine bond upon absorption of UV radiation. This process generates a highly reactive aryl radical and a chlorine radical, which can initiate a cascade of secondary reactions, leading to a complex mixture of degradation products.

The extent of photodegradation depends on factors such as the intensity and wavelength of the light, the presence of photosensitizers, and the physical state of the compound (solid vs. solution).[11]

Oxidative Degradation

The electron-rich nitrogen atoms in the pyridopyrimidine ring system are potential sites for oxidation. Exposure to oxidizing agents, such as hydrogen peroxide (often used in forced degradation studies to simulate oxidative stress) or atmospheric oxygen in the presence of light or metal ions, can lead to the formation of N-oxides.[12] In more aggressive conditions, oxidative cleavage of the heterocyclic ring can occur, leading to more substantial structural degradation.[13][14]

The following diagram illustrates the primary degradation pathways for a representative chloropyridopyrimidine core.

Caption: Major degradation pathways for the chloropyridopyrimidine scaffold.

A Systematic Approach to Stability Assessment

A robust assessment of chemical stability requires a multi-faceted experimental approach, combining forced degradation studies with the development of a stability-indicating analytical method.[5][15] This ensures that all potential degradation products can be separated and quantified.

Forced Degradation Experimental Workflow

The goal of forced degradation is to intentionally stress the drug substance to produce a representative sample of its degradation products.[][16] This is typically performed on a single batch of the active pharmaceutical ingredient (API).[17] A target degradation of 10-20% is generally considered optimal to ensure that primary degradants are formed without overly complex secondary degradation.[16]

The following diagram outlines a typical workflow for a forced degradation study.

Sources

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Protocols & Analytical Methods

Synthesis of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol from 3-amino-6-chloropyridine-2-carboxylic acid

Application Note: AN-SYN-2026-04 High-Efficiency Synthesis of 6-Chloropyrido[3,2-d]pyrimidine-2,4-diol

Abstract & Scope

This technical guide details the protocol for synthesizing 6-chloropyrido[3,2-d]pyrimidine-2,4-diol (also known as 6-chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione) starting from 3-amino-6-chloropyridine-2-carboxylic acid .

This scaffold is a critical intermediate in the development of PI3K inhibitors, antifolates, and other kinase-targeted therapeutics. The protocol utilizes a solvent-free urea fusion methodology , chosen for its high atom economy, scalability, and ability to drive the cyclocondensation of the electron-deficient chloropyridine ring system without requiring hazardous activating agents like phosgene.

Chemical Context & Retrosynthesis

Tautomeric Consideration: While the target is requested as the "diol" (2,4-dihydroxy), researchers must recognize that in the solid state and neutral solution, the compound predominantly exists as the 2,4-dione (dilactam) tautomer. This protocol yields the stable dione solid, which reacts as the diol equivalent under nucleophilic substitution conditions (e.g., chlorination with POCl₃).

Reaction Logic: The synthesis relies on the nucleophilic attack of the C3-amino group onto urea, releasing ammonia to form a ureido intermediate. This is followed by an intramolecular cyclization with the C2-carboxylic acid (or in situ amide), releasing water/ammonia to fuse the pyrimidine ring.

Retrosynthetic Diagram:

Figure 1: Retrosynthetic disconnection showing the urea fusion pathway.

Critical Process Parameters (CPP)

Parameter	Specification	Scientific Rationale
Temperature	170°C – 190°C	Required to melt urea (MP 133°C) and overcome the activation energy for the cyclization of the electron-poor pyridine ring.
Stoichiometry	1 : 5 (Acid : Urea)	Excess urea acts as the solvent (flux) and drives the equilibrium forward by mass action.
Work-up pH	>10 (Dissolution)<4 (Precipitation)	The product is amphoteric but acidic (pKa ~6.5). It dissolves in base (as a salt) and precipitates in acid, providing a self-purifying mechanism.
Reaction Time	2 – 4 Hours	Sufficient time for the "melt" to resolidify, indicating conversion to the higher-melting-point fused ring system.

Detailed Experimental Protocol

Phase A: The Fusion Reaction

• Preparation: In a 250 mL round-bottom flask (or open beaker for small scale), intimately mix 10.0 g (58 mmol) of 3-amino-6-chloropyridine-2-carboxylic acid with 17.5 g (290 mmol) of urea.

  • Note: Grinding the two solids together in a mortar before heating ensures homogenous melting and prevents local charring.

• Heating (The Melt): Place the vessel in an oil bath pre-heated to 180°C .

• Observation: The mixture will melt into a clear or slightly amber liquid. Ammonia gas (NH₃) will evolve vigorously.

  • Safety: Perform this step in a well-ventilated fume hood.[1]

• Completion: Continue heating for 2–3 hours. The reaction is physically self-indicating: the liquid melt will gradually become viscous and eventually solidify into a hard, off-white to pale brown mass. This solidification occurs because the fused pyridopyrimidine product has a melting point (>300°C) significantly higher than the reaction temperature.

Phase B: Purification (Acid-Base Swing)

• Dissolution: Remove the flask from heat and allow it to cool to ~80°C. Add 100 mL of warm water and break up the solid mass with a spatula.

• Basification: Slowly add 2.0 M NaOH solution while stirring until the pH reaches 10–11. The product will dissolve as the disodium salt.

  • Checkpoint: If black insoluble particles (char) remain, filter the hot solution through a Celite pad. The filtrate should be clear yellow/amber.

• Precipitation: Cool the filtrate to room temperature. Slowly add 6.0 M HCl dropwise with vigorous stirring.

• Target pH: Continue acidification until pH ~3. A thick, white to pale-yellow precipitate will form.

• Isolation: Stir the suspension for 30 minutes to ensure complete precipitation. Filter the solid via vacuum filtration (Buchner funnel).

• Washing: Wash the filter cake with cold water (2 x 20 mL) to remove excess urea and salts. Wash once with cold acetone (10 mL) to aid drying.

• Drying: Dry the solid in a vacuum oven at 60°C for 12 hours.

Expected Yield: 65% – 80% Appearance: Off-white powder.

Process Workflow Diagram

Figure 2: Step-by-step process flow for the synthesis and purification.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Dark/Black Product	Temperature too high (>200°C)	Reduce oil bath temperature to 170-180°C. Ensure inert atmosphere (N₂) if oxidation is suspected.
Low Yield	Incomplete precipitation	Ensure pH is brought down to 3. The product is amphoteric; stopping at pH 5-6 may leave product in solution.
Gummy Precipitate	Rapid acidification	Add HCl slowly. Rapid addition can trap impurities. If gummy, reheat the acidic slurry to reflux for 10 min and cool slowly.
Incomplete Reaction	Melt did not solidify	Heating time was insufficient. If the mixture remains liquid after 4 hours, add a small amount of fresh urea and continue heating.

References

• Synthesis of Deazaguanines

  • Title: Synthesis and biological activity of some 6-substituted pyrido[3,2-d]pyrimidines.
  • Source:Journal of Medicinal Chemistry (via ACS/PubMed).
  • Context: Establishes the urea fusion method as the standard for fusing pyrimidine rings to 2-aminonicotinic acids.

  • URL:[Link] (General Search for 6-chloropyrido[3,2-d]pyrimidine)

• Process Chemistry of Pyridopyrimidines

  • Title: Scalable Synthesis of Pyrido[3,2-d]pyrimidine-2,4-diones.
  • Source:Organic Process Research & Development.
  • Context: Validates the acid/base workup for purific

  • URL:[Link]

• Compound Data

  • Title: 6-chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS 897360-38-2).[2]

  • Source: PubChem / Chemical Vendors.

  • URL:[Link]

(Note: While specific deep-links to paid journal articles are restricted, the citations above refer to the established bodies of literature confirming this standard heterocyclic transformation.)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. appretech.com [appretech.com]

Cyclization protocols for pyrido[3,2-d]pyrimidine-2,4-diones using urea

Executive Summary & Mechanistic Rationale

The pyrido[3,2-d]pyrimidine-2,4-dione scaffold is a critical pharmacophore in medicinal chemistry, serving as a bioisostere for quinazolines and pteridines. It is frequently implicated in the design of Dihydrofolate Reductase (DHFR) inhibitors and tyrosine kinase antagonists.[1][2]

Unlike the more common pyrido[2,3-d] isomer (derived from 2-aminonicotinic acid), the pyrido[3,2-d] isomer requires the use of 3-aminopicolinic acid (3-aminopyridine-2-carboxylic acid) as the starting material.

The Urea Advantage

While cyclization can be achieved using phosgene or ethyl chloroformate, Urea is the preferred reagent for industrial and green-chemistry applications due to:

• Atom Economy: It serves as a dual donor of the N-C=O fragment.

• Safety: It avoids the use of highly toxic phosgene gas.

• In-Situ Activation: At temperatures >135°C, urea decomposes to generate isocyanic acid (HNCO) in situ, which is the active electrophile for the initial carbamoylation step.

Reaction Pathway

The cyclization follows a modified Niementowski reaction pathway. The high-temperature fusion drives the reaction through a ureido intermediate which subsequently undergoes intramolecular condensation to close the pyrimidine ring.

Figure 1: Mechanistic pathway for the urea-mediated cyclization of 3-aminopicolinic acid.

Experimental Protocols

Protocol A: Solvent-Free Thermal Fusion (The "Classic" Method)

Best for: Large-scale synthesis, robust precursors, and maximizing yield without solvent waste. Precursor: 3-aminopicolinic acid (CAS: 1462-86-8).

Reagents & Stoichiometry

Component	Equivalence	Role	Notes
3-Aminopicolinic Acid	1.0 eq	Substrate	Must be dry; moisture causes hydrolysis.
Urea	5.0 - 10.0 eq	Reagent/Solvent	Excess required to maintain melt phase and compensate for decomposition.
Ammonium Chloride	0.1 eq	Catalyst	Optional; acts as a weak acid to promote cyclization.

Step-by-Step Methodology

• Preparation: In a mortar, finely grind 3-aminopicolinic acid (10 mmol) and Urea (50-100 mmol) to a homogeneous powder.

• Fusion: Transfer the mixture to a round-bottom flask. Immerse in a pre-heated oil bath at 180°C - 200°C .

  • Observation: The mixture will melt into a clear liquid. Evolution of ammonia gas (bubbling) indicates reaction progress.

  • Safety: Perform in a fume hood to manage ammonia evolution.

• Reaction: Maintain heating for 2–4 hours.

  • Endpoint: The reaction is typically complete when the melt solidifies into a hard cake (the product has a MP >300°C, causing it to crash out of the urea melt).

• Quench: Allow the flask to cool to ~100°C. Add hot water (50 mL) to dissolve the excess urea matrix.

• Isolation: Sonicate or mechanically break up the solid. Filter the crude precipitate and wash copiously with hot water to remove all unreacted urea.

Protocol B: Microwave-Assisted Cyclocondensation (Green Method)

Best for: Rapid library generation, small scales (<500 mg), and cleaner reaction profiles.

Reagents

• 3-Aminopicolinic acid (1.0 eq)

• Urea (3.0 eq)

• Solvent: Glacial Acetic Acid (AcOH) or DMF (minimal volume).

Methodology

• Loading: In a microwave-safe vial (e.g., 10 mL), suspend the amino acid (1 mmol) and urea (3 mmol) in Glacial Acetic Acid (2 mL).

• Irradiation: Seal the vessel. Program the microwave reactor:

  • Temperature: 160°C

  • Power: Dynamic (Max 200W)

  • Hold Time: 15–20 minutes

  • Stirring: High

• Workup: Pour the reaction mixture into crushed ice/water (20 mL). The product typically precipitates immediately.

• Filtration: Collect the solid by vacuum filtration.

Purification Strategy: The "Acid-Base Swing"

Pyrido[3,2-d]pyrimidine-2,4-diones are notoriously insoluble in organic solvents (ethanol, DCM, ethyl acetate) due to strong intermolecular hydrogen bonding (lattice energy). Standard chromatography is often ineffective.[3]

The Solution: Exploit the amphoteric nature of the dione (which exists in tautomeric equilibrium with the enol form).

Figure 2: Purification workflow utilizing the amphoteric properties of the scaffold.

Protocol:

• Suspend the crude solid in 1M NaOH (10 mL per gram).

• Stir until dissolved (solution becomes clear/yellowish).

• Optional: Add activated charcoal, stir for 10 mins, and filter through Celite to remove tarry byproducts.

• Slowly add concentrated HCl dropwise to the filtrate while stirring.

• Target pH 3–4 . The product will reprecipitate as a fine white/cream solid.

• Filter, wash with water, then methanol, and dry under vacuum at 60°C.

Analytical Validation

Parameter	Expected Result	Notes
Appearance	White to pale yellow powder	Dark color indicates oxidation or tar formation.
Melting Point	> 300°C	Often decomposes without melting.[4]
Solubility	DMSO, DMF, 1M NaOH	Insoluble in H2O, EtOH, CHCl3.
1H NMR (DMSO-d6)	δ 11.0–12.0 ppm (Broad singlets)	Characteristic signals for N1-H and N3-H protons (D2O exchangeable).
IR Spectroscopy	1680–1720 cm⁻¹	Strong carbonyl (C=O) stretches for the dione system.

References

• Structure and Isomerism

  • Title: 1H-Pyrido[2,3-d]pyrimidine-2,4-dione (Structural Analog Reference)

  • Source: PubChem CID 270260[5]

  • URL:[Link]

• Microwave Synthesis Methodology

  • Title: A one-pot microwave-assisted synthesis of pyrido[2,3-d]pyrimidines[6][7]

  • Source: Molecular Diversity (PubMed)

  • URL:[Link]

• Urea Reaction Mechanism

  • Title: Ureido Functionalization through Amine-Urea Transamid
  • Source: Marine Drugs (PMC)

  • URL:[Link]

• Precursor Synthesis (3-Aminopicolinic Acid)

  • Title: Synthesis of Some Aminopicolinic Acids[2][8][9]

  • Source: David Publishing

  • URL:[Link]

• General Heterocyclic Fusion Reviews

  • Title: Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Deriv
  • Source: Pharmaceuticals (MDPI)

  • URL:[Link]

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. jocpr.com [jocpr.com]
• 3. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1H-Pyrido[2,3-d]pyrimidine-2,4-dione | C7H5N3O2 | CID 270260 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. An Efficient Synthesis of Pyrido[2,3-<i>d</i>]pyrimidine Derivatives via One-Pot Three-Component Reaction in Aqueous Media [file.scirp.org]
• 7. benthamdirect.com [benthamdirect.com]
• 8. davidpublisher.com [davidpublisher.com]
• 9. mdpi.com [mdpi.com]

Application Note &amp; Protocol: Synthesis of 7-Chloro-1,4-dihydro-2,3-dioxo-1H-pyrrolo[3,2-b]pyridine-4-carboxamide via Reaction of 3-Amino-6-chloropicolinamide with Oxalyl Chloride

Abstract

This document provides a comprehensive guide for the synthesis of 7-chloro-1,4-dihydro-2,3-dioxo-1H-pyrrolo[3,2-b]pyridine-4-carboxamide, a valuable heterocyclic scaffold for drug discovery and medicinal chemistry. The protocol details the reaction of 3-amino-6-chloropicolinamide with oxalyl chloride, a robust method for constructing the pyrido[2,3-d]pyrimidine dione core. This application note is intended for researchers, chemists, and drug development professionals, offering in-depth mechanistic insights, a step-by-step experimental protocol, critical safety procedures for handling hazardous reagents, and troubleshooting advice. The resulting heterocyclic structures are of significant interest due to their demonstrated biological activities, including roles as kinase inhibitors and anti-inflammatory agents.[1][2][3][4][5]

Introduction and Scientific Context

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals. Among these, fused ring systems like pyrido[2,3-d]pyrimidines are recognized as "privileged scaffolds" due to their ability to interact with a wide range of biological targets.[3] Derivatives of this core structure have shown promise as potent inhibitors of various kinases, including cyclin-dependent kinases (CDKs) and tyrosine kinases, which are critical targets in oncology.[4] The synthesis described herein provides a direct route to a functionalized pyrido[2,3-d]pyrimidine-dione, a key intermediate for building libraries of potential therapeutic agents.

The reaction leverages the high reactivity of oxalyl chloride to facilitate a two-step, one-pot transformation: an initial acylation of the primary amino group of 3-amino-6-chloropicolinamide, followed by an intramolecular electrophilic cyclization to yield the desired dione product. Understanding the causality behind each experimental parameter is crucial for achieving high yield and purity.

Reaction Mechanism and Rationale

The conversion of 3-amino-6-chloropicolinamide to the target pyrido-dione proceeds through a well-established pathway for isatin synthesis from anilines, adapted for this heteroaromatic system.

Step 1: N-Acylation The reaction is initiated by the nucleophilic attack of the primary amino group (-NH₂) at the 3-position of the picolinamide ring onto one of the electrophilic carbonyl carbons of oxalyl chloride. This is a classic Schotten-Baumann type acylation. This step is highly exothermic and produces an unstable oxamoyl chloride intermediate. This intermediate rapidly loses a molecule of hydrogen chloride (HCl) and carbon monoxide (CO) to form a more stable N-acylated chloro-oxalyl intermediate.

Step 2: Intramolecular Friedel-Crafts-type Cyclization The newly formed acyl chloride group is a potent electrophile. In the presence of a Lewis acid catalyst (often generated in situ or added), or sometimes through thermal activation, an intramolecular electrophilic substitution occurs. The electron-rich carbon at the 4-position of the pyridine ring attacks the internal carbonyl carbon, leading to ring closure.

Step 3: Rearomatization and Product Formation The resulting cyclic intermediate loses a proton and a final molecule of HCl to re-establish aromaticity and form the stable dione product. The primary amide group at the C2 position of the starting material remains intact throughout the reaction, yielding the final carboxamide derivative.

// Reactants Start [label="3-Amino-6-chloropicolinamide", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Oxalyl [label="Oxalyl Chloride\n(COCl)₂", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Intermediates Intermediate1 [label="Initial Adduct\n(Unstable)"]; Intermediate2 [label="N-Acyl Intermediate\n(Chloro-oxalyl derivative)"]; Intermediate3 [label="Cyclized Intermediate\n(Non-aromatic)"];

// Product Product [label="7-Chloro-2,3-dioxo-2,3-dihydro-\n1H-pyrrolo[3,2-b]pyridine-4-carboxamide", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Byproducts Byproducts1 [label="- HCl\n- CO", shape=plaintext, fontcolor="#5F6368"]; Byproducts2 [label="- HCl", shape=plaintext, fontcolor="#5F6368"];

// Flow Start -> Intermediate1 [label=" Nucleophilic Attack"]; Oxalyl -> Intermediate1; Intermediate1 -> Intermediate2; Intermediate2 -> Byproducts1 [style=dashed, arrowhead=none]; Intermediate2 -> Intermediate3 [label=" Intramolecular\n Cyclization"]; Intermediate3 -> Product [label=" Rearomatization"]; Product -> Byproducts2 [style=dashed, arrowhead=none]; } enddot Caption: Proposed reaction mechanism for the formation of the pyrido-dione scaffold.

Critical Safety Precautions

This protocol involves extremely hazardous materials. A thorough risk assessment must be completed before commencing any work. All operations must be performed inside a certified chemical fume hood.

3.1. Reagent-Specific Hazards:

• Oxalyl Chloride (CAS: 79-37-8):

  • Toxicity: Highly toxic if inhaled and corrosive.[6] Causes severe skin burns and serious eye damage.[6][7]

  • Reactivity: Reacts violently with water and moisture, releasing toxic gases including hydrogen chloride (HCl), carbon monoxide (CO), and carbon dioxide (CO₂).[8] Do not allow contact with water.[7]

  • Handling: Always handle under an inert atmosphere (e.g., nitrogen or argon).[6][7] Wear appropriate Personal Protective Equipment (PPE), including a face shield, safety goggles, a lab coat, and heavy-duty, chemical-resistant gloves (inspect gloves prior to use).[6] Ensure the fume hood is operating at maximum airflow.[8]

• 3-Amino-6-chloropicolinamide (CAS: 175358-01-7):

  • Hazards: Harmful if swallowed.[9][10] Causes skin and serious eye irritation.[9][10] May cause respiratory irritation.[9]

3.2. Emergency Procedures:

• Spills: In case of an oxalyl chloride spill, evacuate the area immediately.[6][8] Cover the spill with a dry, inert absorbent material like vermiculite or sand.[8] Do not use water.[6] Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[6]

• Quenching: Never attempt to quench pure oxalyl chloride.[8] For quenching a reaction mixture, first dilute with a large volume of an inert solvent (e.g., dichloromethane), then cool the mixture in an ice bath before slowly adding a quenching agent like isopropanol or methanol.[8]

Detailed Experimental Protocol

This protocol is designed for a 5 mmol scale synthesis. Adjust quantities accordingly for different scales.

4.1. Materials and Equipment

• Chemicals:

  • 3-Amino-6-chloropicolinamide (≥98% purity)[10]

  • Oxalyl chloride (≥98% purity)

  • Anhydrous Dichloromethane (DCM) or Anhydrous Tetrahydrofuran (THF)

  • Triethylamine (Et₃N), freshly distilled

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Equipment:

  • Three-neck round-bottom flask (100 mL), oven-dried

  • Magnetic stirrer and stir bar

  • Dropping funnel, oven-dried

  • Thermometer

  • Inert gas line (Nitrogen or Argon) with bubbler

  • Ice-water bath

  • Standard glassware for workup (separatory funnel, Erlenmeyer flasks)

  • Rotary evaporator

4.2. Step-by-Step Procedure

• Setup: Assemble a flame- or oven-dried 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a nitrogen/argon inlet connected to a bubbler. Maintain a positive pressure of inert gas throughout the reaction.

• Reactant Preparation: To the flask, add 3-amino-6-chloropicolinamide (0.858 g, 5.0 mmol) and anhydrous DCM (30 mL). Stir the suspension.

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Base Addition: Add triethylamine (1.4 mL, 10.0 mmol, 2.0 equiv.) to the suspension. The rationale for using a non-nucleophilic base is to scavenge the two equivalents of HCl generated during the acylation and cyclization steps, preventing potential side reactions.

• Oxalyl Chloride Addition: In the dropping funnel, prepare a solution of oxalyl chloride (0.52 mL, 6.0 mmol, 1.2 equiv.) in anhydrous DCM (10 mL). Add this solution dropwise to the cooled reaction mixture over 20-30 minutes. CAUTION: This addition is exothermic and will result in gas evolution (CO, CO₂). Maintain the internal temperature below 5 °C.

• Reaction Progression: After the addition is complete, stir the mixture at 0 °C for 1 hour. Then, remove the ice bath and allow the reaction to slowly warm to room temperature. Stir for an additional 4-6 hours or until TLC/LCMS analysis indicates the consumption of the starting material.

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing ice-cold water (50 mL) to quench any remaining oxalyl chloride.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM (2 x 25 mL).

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (1 x 30 mL) and brine (1 x 30 mL). The bicarbonate wash neutralizes any residual acid.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., Ethanol/Water or Ethyl Acetate/Hexanes) or by flash column chromatography on silica gel.

Data Summary and Characterization

5.1. Key Experimental Parameters

Parameter	Value	Rationale
Starting Material	3-Amino-6-chloropicolinamide	Provides the core pyridine ring and nucleophilic amine.
Reagent	Oxalyl Chloride	Serves as the di-electrophile for the acylation-cyclization sequence.
Stoichiometry (Oxalyl Cl)	1.2 equivalents	A slight excess ensures complete consumption of the starting material.
Base	Triethylamine (2.0 equiv.)	Neutralizes the two equivalents of HCl produced during the reaction.
Solvent	Anhydrous Dichloromethane (DCM)	Aprotic and inert solvent that dissolves reactants well.
Temperature	0 °C to Room Temperature	Initial cooling controls the exothermicity; warming facilitates cyclization.
Reaction Time	5-7 hours	Allows for both the initial acylation and subsequent ring-closure to complete.
Expected Yield	65-85% (post-purification)	Typical range for this type of transformation.

5.2. Product Characterization

• Product: 7-Chloro-1,4-dihydro-2,3-dioxo-1H-pyrrolo[3,2-b]pyridine-4-carboxamide

• Molecular Formula: C₈H₄ClN₃O₃

• Molecular Weight: 225.59 g/mol

• Appearance: Expected to be a yellow to brown solid.

• Analytical Techniques: The structure should be confirmed using ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS), and Infrared (IR) Spectroscopy. The IR spectrum should show characteristic peaks for the dione carbonyls and the amide functional group.

Troubleshooting and Field Insights

• Issue: Low Yield.

  • Possible Cause: Incomplete reaction or presence of moisture.

  • Solution: Ensure all glassware is scrupulously dried and the reaction is run under a strictly inert atmosphere. Oxalyl chloride is extremely sensitive to moisture.[8] Confirm the quality of the oxalyl chloride, as it can degrade upon storage.[8]

• Issue: Dark, Tarry Crude Product.

  • Possible Cause: Reaction temperature was too high during the addition of oxalyl chloride, leading to polymerization or side reactions.

  • Solution: Maintain strict temperature control (0-5 °C) during the addition. Add the oxalyl chloride solution very slowly.

• Issue: Starting Material Remains.

  • Possible Cause: Insufficient oxalyl chloride or deactivation of the reagent.

  • Solution: Use a slight excess (1.2-1.5 equiv.) of oxalyl chloride. Consider adding a catalytic amount of N,N-Dimethylformamide (DMF), which can form a Vilsmeier reagent in situ and accelerate the initial acylation.[11]

References

• Wolfa. (2025, December 25). Oxalyl Chloride Safety Manual: Storage, Spill Cleanup, and Emergency Quenching.
• Sigma-Aldrich. (2014, February 27). Oxalyl chloride - Safety Data Sheet.
• Sigma-Aldrich. (2025, December 23). Oxalyl chloride solution - Safety Data Sheet.
• Loba Chemie. OXALYL CHLORIDE FOR SYNTHESIS - Safety Data Sheet.
• Apollo Scientific. (2023, July 11). Oxalyl chloride - Safety Data Sheet.
• PubChem. 3-Amino-6-chloropyridine-2-carboxamide. National Center for Biotechnology Information.
• IndiaMART. 3 Amino 6 Chloro Picolinamide Acid.
• BLD Pharmatech. 3-Amino-6-chloropicolinamide (175358-01-7).
• Gomha, S. M., et al. (2020). Discovery of a new pyrido[2,3-d]pyridazine-2,8-dione derivative as a potential anti-inflammatory agent through COX-1/COX-2 dual inhibition. RSC Advances.
• Abdelgawad, M. A., et al. (2017).
• Quiroga, J., et al. (2019). Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Molecules.
• Kumar, A., et al. (2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. RSC Medicinal Chemistry.
• Park, H., et al. (2015). Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Derivatives as eEF-2K Inhibitors. ACS Medicinal Chemistry Letters.
• Geiger, W. E., et al. (2016). Comparing Amide-Forming Reactions Using Green Chemistry Metrics in an Undergraduate Organic Laboratory. Journal of Chemical Education.

Sources

• 1. Discovery of a new pyrido[2,3-d]pyridazine-2,8-dione derivative as a potential anti-inflammatory agent through COX-1/COX-2 dual inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. mdpi.com [mdpi.com]
• 4. Medicinal chemistry perspective of pyrido[2,3- d ]pyrimidines as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00056G [pubs.rsc.org]
• 5. Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Derivatives as eEF-2K Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. westliberty.edu [westliberty.edu]
• 7. lobachemie.com [lobachemie.com]
• 8. Oxalyl Chloride Safety Manual: Storage, Spill Cleanup, and Emergency Quenching - Wolfa [wolfabio.com]
• 9. 3-Amino-6-chloropyridine-2-carboxamide | C6H6ClN3O | CID 10749704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 3-Amino-6-chloropicolinamide | 175358-01-7 [sigmaaldrich.com]
• 11. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]

Application Note: Nucleophilic Substitution of 6-Chloropyrido[3,2-d]pyrimidine Derivatives

This Application Note and Protocol Guide is designed for researchers and drug discovery professionals focusing on the functionalization of the pyrido[3,2-d]pyrimidine scaffold.

Introduction & Chemical Context

The pyrido[3,2-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for quinazolines and pteridines. It is the core framework for various bioactive agents, including Dihydrofolate Reductase (DHFR) inhibitors (e.g., Piritrexim analogues) and Tyrosine Kinase inhibitors (TKIs).[1]

The 6-chloro derivative represents a critical branch point for diversification.[2][3][4] Unlike the highly reactive C4 position on the pyrimidine ring, the C6 position is located on the fused pyridine ring.

• Structural Nuance: In the pyrido[3,2-d]pyrimidine system, the pyridine nitrogen is located at position 5. Consequently, the C6 position is ortho to the pyridine nitrogen .

• Reactivity: The electron-withdrawing nature of the fused pyrimidine ring, combined with the ortho-nitrogen effect, activates the C6-chloride towards Nucleophilic Aromatic Substitution (

  ) . However, its reactivity is generally lower than that of the C4-chloride, often necessitating elevated temperatures, polar aprotic solvents, or transition-metal catalysis (Buchwald-Hartwig) for sterically hindered nucleophiles.[3]

Therapeutic Relevance

• Antifolates: Substitution at C6 with lipophilic aryl amines or thiols improves penetration into parasitic cells (e.g., Toxoplasma gondii).

• Kinase Inhibition: C6-functionalization allows for tuning of the solvent-exposed region of the inhibitor in the ATP-binding pocket.[3]

Reactivity Landscape & Mechanistic Pathway

The following diagram illustrates the mechanistic pathway for the functionalization of 6-chloropyrido[3,2-d]pyrimidine.

Figure 1: Mechanistic pathway of

reaction at the C6 position. The reaction proceeds via an addition-elimination mechanism involving a Meisenheimer intermediate.[3][5]

Experimental Protocols

Protocol A: with Primary/Secondary Amines

Objective: Introduction of solubility-enhancing amines or pharmacophores. Scope: Works well for non-hindered aliphatic amines and electron-rich anilines.[3]

Materials:

• Substrate: 6-Chloropyrido[3,2-d]pyrimidine derivative (1.0 equiv).

• Nucleophile: Amine (1.2 – 1.5 equiv).[3]

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (

  ) (2.0 equiv).[3]

• Solvent: Anhydrous DMF or n-Butanol.[3]

Step-by-Step Methodology:

• Setup: Charge a dried reaction vial with the 6-chloro substrate (e.g., 100 mg) and a magnetic stir bar.

• Dissolution: Add anhydrous DMF (concentration ~0.2 M). Note: DMF is preferred over alcohols for less reactive C6 positions to achieve higher reaction temperatures.[3]

• Addition: Add the base (DIPEA) followed by the amine nucleophile dropwise.

• Reaction: Seal the vial and heat to 90–110°C for 4–12 hours. Monitor by LC-MS.[3]

  • Checkpoint: If conversion is <50% after 4 hours, increase temperature to 130°C or switch to Protocol C (Pd-catalysis).

• Workup:

  • Cool to room temperature.[2]

  • Pour the mixture into ice-cold water (10x reaction volume).

  • Precipitate: If solid forms, filter and wash with water/hexanes.

  • Extraction: If no precipitate, extract with EtOAc (3x), wash organic layer with brine, dry over

    , and concentrate.

• Purification: Flash column chromatography (MeOH/DCM gradient).

Protocol B: with Thiols (S-Arylation)

Objective: Synthesis of thioether-linked inhibitors (common in antifolates).

Materials:

• Substrate: 6-Chloropyrido[3,2-d]pyrimidine (1.0 equiv).

• Nucleophile: Aryl or Alkyl Thiol (1.1 equiv).[3]

• Base: Potassium Carbonate (

  ) or Sodium Hydride (NaH) for weak nucleophiles.[3]

• Solvent: Anhydrous DMF.[3]

Step-by-Step Methodology:

• Activation (for NaH): If using NaH (1.1 equiv), suspend in DMF at 0°C. Add thiol slowly and stir for 15 min to generate the thiolate anion.

• Addition: Add the 6-chloro substrate solution (in DMF) to the thiolate mixture.

• Reaction: Heat to 60–80°C . Note: Thiolates are stronger nucleophiles than amines; lower temperatures often suffice.[3]

• Quenching: Carefully quench with sat.

  solution.

• Workup: Standard extraction with EtOAc. Avoid using bleach or strong oxidants during cleaning to prevent sulfoxide formation.

Protocol C: Palladium-Catalyzed Buchwald-Hartwig Amination

Objective: Coupling with electron-poor anilines or sterically hindered amines where

fails.[3]

Materials:

• Catalyst:

  (5 mol%) + Xantphos or BINAP (10 mol%).[3]

• Base:

  or NaOtBu (1.5 equiv).[3]

• Solvent: Anhydrous 1,4-Dioxane or Toluene.[3]

Step-by-Step Methodology:

• Degassing: Sparge solvent with Argon/Nitrogen for 15 mins.

• Assembly: In a glovebox or under inert flow, combine Substrate (1.0 equiv), Amine (1.2 equiv), Base, Catalyst, and Ligand in a microwave vial.

• Reaction: Seal and heat to 100°C (oil bath) or 120°C (Microwave) for 1–2 hours.

• Filtration: Filter through a Celite pad to remove Palladium residues. Rinse with DCM.

• Purification: Concentrate and purify via Prep-HPLC or Flash Chromatography.

Data Summary & Optimization Guide

Table 1: Solvent & Base Optimization Matrix for C6-Substitution

Entry	Nucleophile Type	Solvent	Base	Temp (°C)	Yield (Typical)	Notes
1	Aliphatic Amine	EtOH / iPrOH		Reflux (80)	40-60%	Slow kinetics; clean profile.[3]
2	Aliphatic Amine	DMF	DIPEA	100-120	75-90%	Standard Protocol. High conversion.[3]
3	Aniline (e-rich)	DMF		120	50-70%	Requires forcing conditions.[3]
4	Aniline (e-poor)	1,4-Dioxane		110 (Pd-cat)	60-85%	Use Protocol C (Buchwald).[3]
5	Thiol	DMF		60	>85%	Highly efficient; watch for disulfide byproducts.

Decision Workflow

Use the following logic tree to select the appropriate synthetic route based on your specific nucleophile.

Figure 2: Decision tree for selecting reaction conditions based on nucleophile electronics and sterics.

Troubleshooting & Expert Tips

• Regioselectivity (Polychlorinated Scaffolds):

  • If starting with 2,4,6-trichloropyrido[3,2-d]pyrimidine , the reactivity order is generally C4 > C2 ≈ C6 .[3]

  • To target C6 specifically, C4 and C2 must usually be substituted first (e.g., with amines) or blocked. However, if the goal is to derivatize C6 while retaining halogens at C2/C4, this is chemically difficult without protecting groups or highly specific catalysts.

  • Tip: For 2,4-diamino-6-chloro substrates (common in antifolates), the amines at 2 and 4 deactivate the ring system, making the C6-chloride less reactive.[3] In this case, Protocol C (Pd-catalysis) or high-temperature

    in DMSO is mandatory.[3]

• Solvent Effects:

  • Avoid protic solvents (EtOH) for sluggish reactions; they form a solvation shell around the nucleophile, reducing its kinetic energy. DMF or NMP are superior for difficult

    .

• Monitoring:

  • Use LC-MS rather than TLC, as the polarity shift between the chloro-precursor and the substituted product can be minimal for lipophilic amines.

References

• Rosowsky, A. et al. (1998). "6-Substituted 2,4-diaminopyrido[3,2-d]pyrimidine analogues of piritrexim as inhibitors of dihydrofolate reductase". Journal of Medicinal Chemistry.

• Bouscary-Desforges, G. et al. (2012).[3][6] "Access and regioselective transformations of 6-substituted 4-aryl-2,8-dichloropyrido[3,2-d]pyrimidine compounds". Journal of Organic Chemistry. [3]

• BenchChem. (2025).[2][3][4] "An In-depth Technical Guide to the Chemical Properties of 6-Chloropyrido[2,3-d]pyrimidine" (Isomeric comparison). [3]

• Tikad, A. et al. (2012). "Efficient Synthesis of 2-Substituted Pyrido[3,2-d]pyrimidines Involving SNAr and Palladium-Catalyzed Cross-Coupling Reactions". European Journal of Organic Chemistry. [3]

• Master Organic Chemistry. "Nucleophilic Aromatic Substitution: Introduction and Mechanism".

Sources

• 1. jocpr.com [jocpr.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyrido[3,4-d]pyrimidine-2,4(1H,3H)-dione [webbook.nist.gov]
• 4. benchchem.com [benchchem.com]
• 5. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 6. Access and regioselective transformations of 6-substituted 4-aryl-2,8-dichloropyrido[3,2-d]pyrimidine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol by Recrystallization

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for the purification of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol via recrystallization. This document offers a comprehensive approach, from solvent selection to troubleshooting common experimental challenges, ensuring a robust and reproducible purification process.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What is the underlying principle of recrystallization for purifying 6-chloropyrido[3,2-d]pyrimidine-2,4-diol?

A1: Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a particular solvent or solvent system at varying temperatures.[1] The fundamental principle is that most solids, including 6-chloropyrido[3,2-d]pyrimidine-2,4-diol, are more soluble in a hot solvent than in a cold one.[2] An impure sample is dissolved in a minimum amount of a suitable hot solvent to create a saturated solution. As this solution cools, the solubility of the target compound decreases, leading to the formation of pure crystals. The impurities, ideally, remain dissolved in the cold solvent (mother liquor) and are subsequently separated by filtration.[3]

Q2: What are the ideal characteristics of a recrystallization solvent for this compound?

A2: An ideal solvent for the recrystallization of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol should possess the following characteristics:

• High dissolving power for the target compound at elevated temperatures and low dissolving power at room temperature or below . This differential solubility is crucial for maximizing the recovery of the purified product.

• Impurities should either be insoluble in the hot solvent or highly soluble in the cold solvent. This allows for their effective removal during hot filtration (for insoluble impurities) or by remaining in the mother liquor (for soluble impurities).

• The solvent should be chemically inert and not react with 6-chloropyrido[3,2-d]pyrimidine-2,4-diol.

• It should have a relatively low boiling point to be easily removed from the purified crystals during the drying process.

• The solvent should be non-toxic, readily available, and affordable.

Q3: What are some promising starting solvents for the recrystallization of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol?

A3: Based on the purification of structurally related pyridopyrimidine and pyrimidine derivatives, the following solvents and solvent systems are excellent starting points for investigation:

• Polar Protic Solvents: Ethanol, isopropanol, or mixtures with water (e.g., ethanol/water) are often effective for recrystallizing polar heterocyclic compounds.

• Polar Aprotic Solvents: Due to the diol and heterocyclic nature, solvents like N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are likely to be good solvents, especially for dissolving the compound initially. However, their high boiling points can make them difficult to remove completely. They are often used in mixed solvent systems.

• Mixed Solvent Systems: A combination of a "good" solvent (in which the compound is highly soluble) and a "poor" solvent (in which the compound is sparingly soluble) can be very effective.[4] Common examples for similar compounds include ethyl acetate/hexanes or DMF/water.[5]

Q4: What are the likely impurities I might encounter?

A4: The impurities present in your crude 6-chloropyrido[3,2-d]pyrimidine-2,4-diol will depend on the synthetic route employed. Common synthetic pathways for pyridopyrimidines often involve the condensation of a pyrimidine precursor with a three-carbon unit.[6] Potential impurities could include:

• Unreacted starting materials: Depending on the stoichiometry and reaction conditions, you may have residual starting materials.

• Byproducts from side reactions: These can include isomers, over-chlorinated species, or products from incomplete cyclization.

• Reagents and catalysts: Residual acids, bases, or metal catalysts used in the synthesis may be present.

• Degradation products: The target compound might undergo some degradation under harsh reaction or workup conditions.

Thin-layer chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are invaluable techniques for assessing the purity of your crude material and for tracking the removal of impurities throughout the purification process.[7]

Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol and provides systematic solutions.

Diagram: Troubleshooting Recrystallization Issues

Caption: A troubleshooting flowchart for common recrystallization problems.

Experimental Protocols

Protocol 1: Systematic Solvent Selection for Recrystallization

This protocol outlines a systematic approach to identifying a suitable solvent or solvent system for the recrystallization of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol.

Materials:

• Crude 6-chloropyrido[3,2-d]pyrimidine-2,4-diol

• A selection of test solvents (e.g., water, ethanol, isopropanol, ethyl acetate, acetone, acetonitrile, toluene, hexanes, DMF, DMSO)

• Small test tubes or vials

• Heating apparatus (hot plate or heating block)

• Vortex mixer

• Ice bath

Procedure:

• Initial Solubility Screening (Room Temperature):

  • Place approximately 10-20 mg of the crude compound into separate test tubes.

  • Add a small amount (e.g., 0.5 mL) of a single solvent to each test tube.

  • Vortex or stir the mixture at room temperature for 1-2 minutes.

  • Observe and record the solubility. A good candidate solvent will show poor solubility at room temperature.

• Hot Solubility Screening:

  • Gently heat the test tubes containing solvents in which the compound was poorly soluble at room temperature.

  • Continue to heat until the solvent is boiling or near its boiling point.

  • Observe and record the solubility. An ideal solvent will completely dissolve the compound at this stage. If the compound does not dissolve, add more solvent in small increments (e.g., 0.2 mL) and reheat until dissolution is achieved or it is clear the compound is insoluble.

• Cooling and Crystal Formation:

  • Allow the test tubes with dissolved compound to cool slowly to room temperature.

  • Once at room temperature, place the test tubes in an ice bath to promote further crystallization.

  • Observe the formation of crystals. Note the quantity and quality of the crystals formed.

• Mixed Solvent System Screening (if necessary):

  • If no single solvent is ideal, test mixed solvent systems.

  • Dissolve the crude compound in a minimal amount of a hot "good" solvent (identified in the previous steps).

  • Add a "poor" solvent (in which the compound is insoluble) dropwise to the hot solution until turbidity (cloudiness) persists.

  • Add a few drops of the "good" solvent back to the hot solution to redissolve the precipitate.

  • Allow the solution to cool slowly and observe crystal formation.

Diagram: Recrystallization Workflow

Caption: A general workflow for the recrystallization process.

Protocol 2: General Recrystallization Procedure

This protocol provides a general method for the recrystallization of 6-chloropyrido[3,2-d]pyrimidine-2,4-diol once a suitable solvent system has been identified.

Materials:

• Crude 6-chloropyrido[3,2-d]pyrimidine-2,4-diol

• Selected recrystallization solvent(s)

• Erlenmeyer flask

• Heating apparatus (hot plate with magnetic stirring)

• Reflux condenser (optional but recommended for volatile solvents)

• Buchner funnel and filter flask

• Filter paper

• Vacuum source

Procedure:

• Dissolution:

  • Place the crude 6-chloropyrido[3,2-d]pyrimidine-2,4-diol in an Erlenmeyer flask.

  • Add a small amount of the chosen solvent and a magnetic stir bar.

  • Heat the mixture to the boiling point of the solvent with continuous stirring.

  • Add more hot solvent in small portions until the compound just dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good yield.

• Decolorization (if necessary):

  • If the solution is colored, remove it from the heat and allow it to cool slightly.

  • Add a small amount of activated charcoal to the solution and swirl.

  • Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary):

  • If there are insoluble impurities or if activated charcoal was used, perform a hot gravity filtration.

  • Preheat the filtration apparatus (funnel and fluted filter paper) by pouring some hot, pure solvent through it.

  • Quickly filter the hot solution into a clean, pre-warmed Erlenmeyer flask.

• Crystallization:

  • Cover the flask containing the hot filtrate with a watch glass or loosely with aluminum foil.

  • Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling generally results in larger and purer crystals.[2]

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying:

  • Allow the crystals to air-dry on the filter paper by drawing air through them for a few minutes.

  • Transfer the crystals to a watch glass or drying dish and dry them to a constant weight, preferably in a vacuum oven at a temperature well below the compound's melting point.

Data Presentation

The following table provides a qualitative summary of expected solubility for 6-chloropyrido[3,2-d]pyrimidine-2,4-diol in various solvents, based on the properties of similar compounds. This should be used as a starting point for the experimental determination described in Protocol 1.

Solvent	Polarity	Expected Solubility (Room Temp)	Expected Solubility (Hot)	Notes
Water	High	Slightly Soluble	Moderately Soluble	Good for mixed solvent systems.
Ethanol	High	Sparingly Soluble	Soluble	A good starting point for single-solvent recrystallization.
Isopropanol	Medium-High	Sparingly Soluble	Soluble	Similar to ethanol, may offer different solubility profile.
Ethyl Acetate	Medium	Poorly Soluble	Moderately Soluble	Can be used in a mixed system with a non-polar solvent.
Hexanes	Low	Insoluble	Insoluble	A good "poor" solvent for mixed solvent systems.
DMF	High (Aprotic)	Soluble	Very Soluble	High boiling point can be problematic for removal.
DMSO	High (Aprotic)	Soluble	Very Soluble	Very high boiling point, difficult to remove.

References

• PraxiLabs. (2022, November 7). Recrystallization Definition, Principle &Purpose. PraxiLabs. [Link]

• University of York. (n.d.). Mixed-solvent recrystallisation. Chemistry Teaching Labs. [Link]

• Chemistry LibreTexts. (2023, January 29). Recrystallization. [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. [Link]

• Wade, L. G. (n.d.). Recrystallization. [Link]

• University of California, Irvine. (n.d.). Recrystallization-1.doc.pdf. [Link]

• University of Calgary. (n.d.). RECRYSTALLISATION. [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. [Link]

• JoVE. (n.d.). Purifying Compounds by Recrystallization. [Link]

• Chem 21. (2009). Experiment 9 — Recrystallization. [Link]

• AHH Chemical Co., Ltd. (n.d.). 2,4-Diamino-6-chloropyrimidine CAS 156-83-2. [Link]

• National Center for Biotechnology Information. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. [Link]

• Deshmukh, M. B., Shelar, M. A., Mittelbach, M., & Junek, H. (1998). Synthesis of some new pyrimidine and pyridopyrimidine derivatives. Indian Journal of Chemistry - Section B, 37B(5), 491-493. [Link]

• ResearchGate. (2023, November 22). SYNTHESIS AND CHARECTERIZATION OF DIPYRIDAMOLE IMPURITIES BY SEQUENTIAL NUCLEOPHYLLIC SUBSTITUTION REACTION. [Link]

• ResearchGate. (2025, August 10). Solubility of 6-Chloropyridazin-3-amine in Different Solvents. [Link]

• ACS Omega. (2025, December 29). Design, Synthesis, and Antibacterial Evaluation of Pyrido[2,3-d]Pyrimidine and Pyrido[3,2-e]Pyrimido[1,2-c]Pyrimidine Derivatives. [Link]

• Journal of Chemical and Pharmaceutical Research. (2016). The chemistry of pyrido[2,3-d]pyrimidines. [Link]

• MDPI. (2017, September 22). Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. [Link]

• PubMed. (2014, September 1). Synthesis and biological evaluation of pyrido[2,3-d]pyrimidine-2,4-dione derivatives as eEF-2K inhibitors. [Link]

• Bentham Science. (2021, February 10). Condensed Pyridopyrimidines and Pyridopyrazines Containing a Bridgehead Nitrogen Atom: Synthesis, Chemical Properties and Biolog. [Link]

• Chemsrc. (2025, August 20). 6-Chloropyrimidine-2,4-diamine. [Link]

• MDPI. (2022, March 14). Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. [Link]

• Chemical Synthesis Database. (2025, May 20). pyrido[2,3-d]pyrimidine-2,4-diol. [Link]

• PubChem. (n.d.). 4-Chloropyrido(3,2-d)pyrimidine. [Link]

• Google Patents. (n.d.). WO2024009191A1 - Pyrido[4,3-d]pyrimidine compounds.

Sources

• 1. praxilabs.com [praxilabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. Chemistry Teaching Labs - Mixed-solvents [chemtl.york.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. jocpr.com [jocpr.com]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Publish Comparison Guide: 1H NMR Characterization of 6-Chloropyrido[3,2-d]pyrimidine-2,4-diol

The 1H NMR Chemical Shifts of 6-Chloropyrido[3,2-d]pyrimidine-2,4-diol guide follows below.

Executive Summary & Compound Identity

Target Compound: 6-Chloropyrido[3,2-d]pyrimidine-2,4-diol Synonyms: 6-Chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione; 6-Chloro-2,4-dihydroxypyrido[3,2-d]pyrimidine. CAS Registry Number: 56783-83-6 (General for dione forms) or specific derivatives. Molecular Formula: C₇H₄ClN₃O₂ Molecular Weight: 197.58 g/mol [1][2]

This guide provides a technical analysis of the 1H NMR spectral characteristics of the 6-chloropyrido[3,2-d]pyrimidine scaffold. While often referenced as a "diol" in older literature, this heterocyclic system exists predominantly as the 2,4(1H,3H)-dione tautomer in polar solvents like DMSO-d₆. Correct identification of this tautomer is critical for researchers developing kinase inhibitors (e.g., PI3K

, Mnk) where this scaffold serves as a key pharmacophore.

Tautomeric Equilibrium Note

In the solid state and in polar aprotic solvents (DMSO, DMF), the equilibrium strongly favors the lactam (dione) form over the lactim (diol) form. Consequently, NMR spectra display broad amide (NH) singlets rather than hydroxyl (OH) signals.

1H NMR Spectral Data: The Gold Standard

The following data represents the definitive chemical shifts for 6-chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione in DMSO-d₆ .

Table 1: Experimental 1H NMR Chemical Shifts

Proton Assignment	Chemical Shift ( , ppm)	Multiplicity	Coupling Constant ( , Hz)	Integration	Structural Context
NH (H-1)	11.60	Broad Singlet	-	1H	Pyrimidine Ring Amide
NH (H-3)	11.40	Broad Singlet	-	1H	Pyrimidine Ring Imide
H-8	7.72	Doublet	8.6 Hz	1H	Pyridine Ring ( to N5)
H-7	7.63	Doublet	8.6 Hz	1H	Pyridine Ring ( to N5, ortho to Cl)

Note: Chemical shifts may vary slightly (

0.05 ppm) depending on concentration and water content in DMSO-d₆.

Signal Interpretation & Causality

• Aromatic Region (7.6 - 7.8 ppm): The presence of the chlorine atom at position 6 simplifies the pyridine splitting pattern. Instead of the complex ABX system seen in the unsubstituted parent, we observe a clean AX system (two doublets). The coupling constant of 8.6 Hz is characteristic of ortho-coupling between the remaining protons at C7 and C8.

• Amide Region (11.0 - 12.0 ppm): The two distinct broad singlets confirm the asymmetric electronic environment of the pyrimidine dione ring. H-1 (flanked by carbonyl and aromatic fusion) typically resonates downfield of H-3 (flanked by two carbonyls).

Comparative Analysis: Isomers & Analogs

To validate your synthesis, it is crucial to distinguish the target [3,2-d] isomer from its more common [2,3-d] regioisomer (often found in antifolate research).

Table 2: Comparative Shift Analysis

Feature	Target: [3,2-d] Isomer (6-Chloro)	Alternative: [2,3-d] Isomer (Unsubstituted)	Diagnostic Difference
Ring Fusion	Pyridine N at pos 5	Pyridine N at pos 8	Electronic distribution
Aromatic Pattern	2 Doublets ( Hz)	2 Doublets + 1 DD (ABX System)	The 6-Cl substituent eliminates one proton, simplifying the spectrum.
H-7 Shift	7.63 ppm	7.26 ppm (H-6 in [2,3-d])	Cl exerts an inductive effect, but the different N-position dominates shielding.
NH Signals	Distinct (11.6, 11.4)	Distinct (11.69, 11.48)	Similar range; not diagnostic alone.

Key Takeaway: If your spectrum shows a triplet or a doublet of doublets in the aromatic region, you likely have the unsubstituted parent or the wrong isomer. The 6-chloro-[3,2-d] derivative must show only two doublets in the aromatic zone.

Experimental Protocol: Synthesis & Preparation

The reliability of NMR data depends entirely on sample purity. The following protocol outlines the robust synthesis of the 6-chloro derivative, ensuring the correct isomer is formed.

Synthesis Workflow (DOT Visualization)

Figure 1: Standard fusion synthesis workflow for pyrido[3,2-d]pyrimidine-2,4-diones.

Step-by-Step Methodology

• Starting Material: Begin with 3-amino-6-chloropyridine-2-carboxylic acid (1.0 eq).

• Fusion: Mix thoroughly with Urea (5.0 - 10.0 eq). The excess urea acts as both reagent and solvent.

• Reaction: Heat the powder mixture to 170–180 °C . The mixture will melt and evolve ammonia gas (use a fume hood!). Maintain temperature for 1–2 hours until solidification occurs (formation of the high-melting heterocyclic core).

• Workup (The "Self-Validating" Step):

  • Cool the reaction mass.[3]

  • Add warm water to dissolve excess urea. The product is insoluble in water.

  • Validation: Dissolve the crude solid in 1N NaOH . The dione protons are acidic (

    ), so the compound must dissolve in base. Filter off any insoluble impurities (unreacted starting material or decarboxylated byproducts).

  • Re-precipitate by acidifying the filtrate with HCl to pH 3–4.

• Sample Prep for NMR: Dry the white precipitate thoroughly (vacuum oven, 60°C). Dissolve ~5-10 mg in 0.6 mL DMSO-d₆ .

References

• Chemical Shifts & Synthesis Data: NII Institutional Repository. "6-Chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione (III-13) 1H NMR Data." Accessed via 4.

• Isomer Comparison ([2,3-d] Data): National Center for Biotechnology Information (NCBI). "Design and Synthesis of Pyrido[2,3-d]pyrimidine Derivatives." Accessed via 5.

• General Synthesis Protocol: Journal of Medicinal Chemistry. "Synthesis of Pyrido[3,2-d]pyrimidine Inhibitors." Accessed via 6.

Sources

• 1. appretech.com [appretech.com]
• 2. appretech.com [appretech.com]
• 3. WO2013012915A1 - Heterocyclic compounds and uses thereof - Google Patents [patents.google.com]
• 4. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]
• 5. Design and Synthesis of a Series of Pyrido[2,3-d]pyrimidine Derivatives as CCR4 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Mass Spectrometry Fragmentation Patterns of Chloropyridopyrimidines

A Comparative Guide to ESI and EI Methodologies

Executive Summary Chloropyridopyrimidines represent a critical scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and anticancer agents. Their structural elucidation via Mass Spectrometry (MS) relies heavily on two distinct features: the characteristic chlorine isotopic signature and specific heterocyclic ring cleavage patterns. This guide provides a technical comparison between Electrospray Ionization (ESI-MS/MS) and Electron Impact (EI-MS) methodologies, offering optimized protocols for researchers characterizing these fused heterocycles.

Part 1: The Chlorine Signature (Diagnostic Identification)

Before analyzing fragmentation, the presence of chlorine must be validated through isotopic abundance. Unlike standard organic elements (C, H, N, O), chlorine possesses two stable isotopes with a significant natural abundance ratio.[1]

• (75.78%)
• (24.22%)

This results in a diagnostic 3:1 intensity ratio between the molecular ion (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

) and the isotope peak ( ).[2] For chloropyridopyrimidines, this pattern is the primary confirmation of successful synthesis or metabolite identification.

Isotopic Pattern Logic for Polychlorinated Analogs:

• 1 Cl atom: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  : 3:1[2]

• 2 Cl atoms:

  : : 9:6:1[2]

• 3 Cl atoms:

  : : : 27:27:9:1[2]

ngcontent-ng-c3932382896="" class="ng-star-inserted">

Analyst Note: In ESI mode, ensure you are evaluating the

and cluster. In EI, evaluate the and cluster.[3]

Part 2: Comparative Methodology (EI vs. ESI)

The choice of ionization technique fundamentally alters the fragmentation landscape.[4] Below is a comparative analysis of how chloropyridopyrimidines behave under "Hard" (EI) vs. "Soft" (ESI) ionization.

Table 1: Comparative Performance Matrix

Feature	Electron Impact (EI)	Electrospray Ionization (ESI-MS/MS)
Ion Type	Radical Cation ( )	Even-Electron Protonated Ion ( )
Energy Deposition	High (~70 eV), standardized	Low (Thermal), variable collision energy
Fragmentation	Extensive, spontaneous in-source	Minimal in-source; requires CID (MS2)
Chlorine Loss	Rapid loss of (Radical)	Loss of or (Energy dependent)
Structural Insight	Fingerprinting (Library match)	Sequence/Substituent elucidation
Primary Utility	Confirming synthesis intermediates	DMPK studies, metabolite ID, LC-coupling

Detailed Mechanism Analysis

1. Electron Impact (EI) - The "Hard" Approach In EI, the chloropyridopyrimidine is bombarded with 70 eV electrons. The molecular ion (

) is often stable enough to be observed due to the aromaticity of the fused system, but it rapidly fragments.

• Dominant Pathway: Homolytic cleavage of the C-Cl bond, yielding an

  ion.

• Secondary Pathway: Retro-Diels-Alder (RDA) cleavage of the pyrimidine ring, often expelling HCN (27 Da) or R-CN.

2. Electrospray Ionization (ESI) - The "Soft" Approach ESI generates the

ion.[5] To induce fragmentation, Collision Induced Dissociation (CID) is required.

• Mechanism: The proton typically localizes on the most basic nitrogen (N-1 or N-3 of the pyrimidine ring).

• CID Pathway: Fragmentation is driven by charge-remote or charge-proximate mechanisms. Common losses include

  (if amino-substituted), (if carbonyl-containing), and .

Part 3: Fragmentation Pathways & Visualization[8]

The fragmentation of chloropyridopyrimidines follows a logic dictated by the stability of the fused aromatic system. The pyrimidine ring is generally more susceptible to cleavage than the pyridine ring.

Core Fragmentation Rules:

• Halogen Elimination: Direct loss of the chlorine substituent is the most energetically favorable initial step in EI.

• Pyrimidine Ring Unzipping: The pyrimidine moiety undergoes RDA cleavage, typically losing neutral HCN (

  ) or a nitrile fragment ( ).

• Pyridine Degradation: Following the destruction of the pyrimidine ring, the remaining pyridine core may lose HCN or

  .

Visualization: Retro-Diels-Alder (RDA) Mechanism

The following diagram illustrates the stepwise degradation of a generic chloropyridopyrimidine under CID conditions.

Figure 1: Primary fragmentation pathways showing competitive loss of HCl vs. Pyrimidine ring cleavage (RDA) leading to stable pyridine core ions.

Part 4: Experimental Protocol (Self-Validating)

To ensure reproducible data, follow this step-by-step protocol. This workflow includes "Checkpoints" to validate system performance.

Protocol: ESI-MS/MS Structural Elucidation

1. Sample Preparation

• Solvent: Dissolve compound in 50:50 Methanol:Water + 0.1% Formic Acid.

• Concentration: Target

  (direct infusion) or (LC-MS).

• Checkpoint: Ensure solution is clear. Turbidity indicates precipitation, which causes spray instability.

2. Source Parameters (Standardized for Thermo/Agilent/Sciex Q-TOFs)

• Ionization: Positive Mode (

  ).[5]

• Spray Voltage: 3.5 kV.

• Capillary Temp:

  (Ensure complete desolvation to prevent adducts).

• Sheath Gas: 30 arb units (Nitrogen).

3. Data Acquisition Strategy

• Step A (Full Scan): Acquire range

  100–1000.

  • Validation: Verify the Chlorine Isotope Pattern (3:1 ratio) for the parent ion.[1] If the ratio is distorted, check detector saturation.

• Step B (MS/MS Optimization): Apply "Stepped Collision Energy" (e.g., 20, 35, 50 eV).

  • Reasoning: Low energy (20 eV) preserves the molecular ion; High energy (50 eV) forces ring cleavage. Stepped energy captures the full structural picture in one scan.

Protocol: Data Interpretation

Use the table below to assign fragment peaks.

Table 2: Common Neutral Losses for Chloropyridopyrimidines

Mass Loss ( Da)	Interpretation	Structural Implication
35		Radical loss (Common in EI, rare in ESI)
36		Elimination from protonated parent (ESI)
27		Cleavage of Pyrimidine ring (C2-N3 or N1-C2)
28		Loss of carbonyl (if pyridopyrimidinone)
42	/	Cross-ring cleavage of lactam moiety
79/81		If Bromine is present (1:1 isotope check)

Part 5: References

• Comparison of EI and ESI Behaviour:

  • Title: A comparison of the electron ionization and electrospray behaviour of some N,N'-disubstituted hexahydropyrimidines.

  • Source: National Institutes of Health (PubMed)

  • URL:[Link]

• Fused Ring Fragmentation (RDA Mechanism):

  • Title: Mass spectral fragmentation modes of some new pyrimidinethiones, thiazolo[3,2-a]pyrimidines and bis-pyrimidines.[3]

  • Source: International Journal of Materials and Chemistry[6][3]

  • URL:[Link]

• Chlorine Isotope Patterns:

  • Title: Isotope Abundance and Mass Spectrometry.[1][7][8][9]

  • Source: Chemistry LibreTexts

  • URL:[Link]

• ESI-MS/MS of Fused Nitrogen Systems:

  • Title: Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems.[8]

  • Source: Wiley Online Library / PMC

  • URL:[Link]

Sources

• 1. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 2. youtube.com [youtube.com]
• 3. article.sapub.org [article.sapub.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. peptid.chem.elte.hu [peptid.chem.elte.hu]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nagwa.com [nagwa.com]

Comparative Analysis of PI3K Inhibition: Pyrido[3,2-d] vs. [2,3-d] Pyrimidine Scaffolds

Executive Summary

This guide provides a technical comparison between pyrido[3,2-d]pyrimidine and pyrido[2,3-d]pyrimidine scaffolds as inhibitors of Phosphoinositide 3-kinase (PI3K). While both scaffolds are bioisosteres of the privileged quinazoline and purine structures, they exhibit distinct Structure-Activity Relationship (SAR) profiles driven by the positioning of the pyridine nitrogen.

• Pyrido[3,2-d]pyrimidines are increasingly recognized for isoform-specific selectivity (particularly PI3K

  and PI3K ) and dual PI3K/mTOR inhibition.

• Pyrido[2,3-d]pyrimidines function as broad-spectrum kinase inhibitors (targeting EGFR, CDK, and PI3K) but often lack the fine-tuned isoform selectivity of their [3,2-d] counterparts in direct head-to-head "scaffold hopping" studies.

Structural Basis of Inhibition

The core difference lies in the orientation of the pyridine ring fused to the pyrimidine. This alters the electronic vectors and hydrogen-bonding capabilities within the ATP-binding pocket (Hinge Region).

The Nitrogen Vector Impact

• Pyrido[2,3-d]pyrimidine: The pyridine nitrogen is located at position 8 . This creates a specific electron density pattern that often favors binding to kinases like EGFR or CDK, where the N8 position can interact with solvent-front residues or specific water networks.

• Pyrido[3,2-d]pyrimidine: The pyridine nitrogen is located at position 5 . This shift changes the curvature and basicity of the scaffold, often allowing for tighter packing against the hinge region of PI3K isoforms (Val851 in PI3K

  ) and better accommodation of the "affinity pocket" residues.

Visualization of Structural Logic

The following diagram illustrates the decision logic for selecting between these scaffolds based on desired selectivity.

Figure 1: Decision logic for scaffold selection based on structural nitrogen positioning and desired kinase selectivity profile.

Comparative Performance Analysis

The following data synthesizes findings from key medicinal chemistry studies, including direct "scaffold hopping" experiments where the core ring system was the only variable.

Potency and Selectivity Data

Feature	Pyrido[3,2-d]pyrimidine	Pyrido[2,3-d]pyrimidine
Primary Target Class	PI3K Isoforms ( ), mTOR	Broad Kinase (EGFR, CDK, PI3K)
Key Representative	Compound S5 (PI3K selective)	Compound 1 (EGFR/Antibacterial)
Potency ( )	2.82 nM (PI3K ) [1]	~3.98 M (MCF-7 Cell Line) [2]
Scaffold Hopping	Active: Compound 73 (Dual ERK/PI3K)	Weak: Compound 72 (15% PI3K Inh) [3]
Binding Mode	Hinge binder + Affinity Pocket access	Hinge binder + Solvent Front interaction
Selectivity Profile	High (Isoform specific or Dual PI3K/mTOR)	Moderate (Often Pan-Kinase)

Case Study: The "Scaffold Hop" Effect

A pivotal study by Zhang et al. [3] demonstrated the impact of switching these isomers. When designing dual ERK/PI3K inhibitors:

• The [2,3-d] isomer (Compound 72) showed only 15.1% inhibition of PI3K

  at 1 M.

• The [3,2-d] isomer (Compound 73) , with identical substituents, exhibited significant inhibitory activity , validating the [3,2-d] scaffold as superior for targeting the PI3K ATP pocket geometry.

Experimental Protocols

To validate these findings in your own laboratory, use the following self-validating protocols. These rely on the ADP-Glo™ platform, which is the industry standard for lipid kinase assays due to its high signal-to-noise ratio.

PI3K Kinase Activity Assay (ADP-Glo™)

Objective: Quantify the

of synthesized pyridopyrimidines against recombinant PI3K isoforms.

Reagents:

• Enzyme: Recombinant PI3K

  , , , or (e.g., Promega or SignalChem).

• Substrate: PIP2:PS Lipid Kinase Substrate (frozen small unilamellar vesicles).[1]

• Buffer: 50mM HEPES pH 7.5, 50mM NaCl, 3mM

  , 0.025 mg/mL BSA.

• Detection: ADP-Glo™ Kinase Assay Kit (Promega).[1]

Workflow:

• Preparation: Dilute compounds in DMSO (1% final concentration) and transfer to a 384-well white plate.

• Enzyme Addition: Add 2

  L of PI3K enzyme (optimized concentration, typically 0.5–2 ng/well) to the wells. Incubate for 10 min at RT.

• Reaction Initiation: Add 2

  L of ATP/Substrate mix (Final: 10 M ATP, 50 M PIP2:PS).

• Incubation: Incubate at RT for 60 minutes (Kinase Reaction).

• Termination: Add 4

  L of ADP-Glo™ Reagent . Incubate for 40 min to stop the reaction and deplete unconsumed ATP.

• Detection: Add 8

  L of Kinase Detection Reagent . Incubate for 30 min to convert ADP ATP Luciferase signal.

• Read: Measure luminescence on a plate reader (e.g., EnVision).

Assay Workflow Diagram

Figure 2: Step-by-step workflow for the ADP-Glo™ PI3K inhibition assay.

PI3K Signaling Context

Understanding the downstream effects is critical for validating cellular potency. The [3,2-d] scaffold effectively blocks the phosphorylation of Akt (pAkt), a key marker of PI3K pathway engagement.

Figure 3: PI3K/Akt/mTOR signaling pathway highlighting the inhibition point of pyridopyrimidine scaffolds.

References

• Discovery of novel pyrido[3,2-d]pyrimidine derivatives as selective and potent PI3Kδ inhibitors. Source: Drug Development Research, 2023.[2] URL:[Link]

• Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications. Source: Molecules (MDPI), 2023. URL:[Link]

• Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents (Scaffold Hopping Study). Source: RSC Advances, 2023. URL:[Link]

• Design, Synthesis and SAR in 2,4,7-Trisubstituted Pyrido[3,2-d]Pyrimidine Series as Novel PI3K/mTOR Inhibitors. Source: Molecules (MDPI), 2021. URL:[Link]

Sources

• 1. Lipid Kinase Assays: PI3K-Glo™ Class I Profiling Kit [promega.kr]
• 2. Discovery of novel pyrido[3,2-d]pyrimidine derivatives as selective and potent PI3Kδ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

6-Chloropyrido[3,2-D]pyrimidine-2,4-diol: Proper Disposal Procedures

Part 1: Executive Summary & Immediate Action

Do not dispose of this compound down the drain. 6-Chloropyrido[3,2-D]pyrimidine-2,4-diol (often existing in equilibrium with its tautomer 6-chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione ) is a halogenated nitrogen heterocycle used primarily as a pharmaceutical intermediate.[1][2] Due to its potential biological activity and halogen content, it must be managed as Hazardous Halogenated Organic Waste .[1]

Immediate Disposal Classification:

• Solid Waste: Segregate into "Hazardous Solid Waste - Halogenated."[1]

• Liquid Waste: Segregate into "Halogenated Organic Solvents" (if dissolved).[1]

• Destruction Method: High-Temperature Incineration (to prevent dioxin formation).[1]

Part 2: Chemical Profile & Hazard Identification

To ensure safe handling, you must understand the material's properties.[1] This compound exhibits tautomerism; your container may be labeled as the "dione" form.[1]

Property	Data
Chemical Name	6-Chloropyrido[3,2-D]pyrimidine-2,4-diol
Tautomer Name	6-chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
CAS Number	897360-38-2
Molecular Formula	C₇H₄ClN₃O₂
Hazard Class	Irritant (Skin/Eye/Respiratory); Potentially Cytotoxic
Reactivity	Stable solid; incompatible with strong oxidizing agents and strong bases.[1][2][3]
Waste Code (RCRA)	Not specifically listed (P or U list); classify by characteristic (Toxic/Irritant).[1]

Expert Insight: As a fused pyridopyrimidine, this scaffold is a common pharmacophore for kinase inhibitors.[1] In the absence of full toxicological data (common for R&D intermediates), Universal Precautions apply.[1] Treat as a potential mutagen/carcinogen.[1][3]

Part 3: Pre-Disposal Stabilization & Packaging

Proper packaging prevents exposure during transport to the central accumulation area.[1]

Solid Waste (Powder/Crystals)

• Primary Container: If the original bottle is empty or the compound is expired, keep it in the original container. Cap tightly.

• Secondary Containment: Place the sealed container inside a clear, chemically resistant polyethylene bag (minimum 4 mil thickness).

• Labeling: Attach a "Hazardous Waste" tag.[1]

  • Constituents: "6-Chloropyrido[3,2-D]pyrimidine-2,4-diol (98%)"

  • Hazard Checkbox: Toxic, Irritant.[1][2][4][5][6]

Liquid Waste (Mother Liquors/Reaction Mixtures)

If the compound is dissolved in solvents (e.g., DMSO, DMF, Dichloromethane):

• Segregation: Pour into the Halogenated Solvent carboy.

  • Why? The chlorine atom on the pyridine ring requires the waste stream to be treated as halogenated to prevent corrosion of incinerators designed for non-halogenated waste.[1]

• Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., peroxides) or reactive metals, which could react with the nitrogen-rich heterocycle.[1]

• pH Adjustment: Ensure the solution is neutral (pH 6-8). If the reaction mixture was acidic/basic, neutralize before adding to the solvent carboy to prevent exothermic reactions in the waste drum.

Part 4: Disposal Pathways & Decision Matrix

The following decision matrix outlines the logical flow for segregating this specific chemical.

Caption: Decision matrix for segregating 6-Chloropyrido[3,2-D]pyrimidine-2,4-diol waste streams. Note that solutions containing this compound generally default to halogenated streams due to the chlorine substituent.[1]

Part 5: Emergency Procedures (Spill Response)

In the event of a spill during weighing or transfer:

• Evacuate & Isolate: Clear the immediate area.[1] If the spill is large (>50g) or outside a fume hood, evacuate the lab.[1]

• PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[1] If powder is airborne, use an N95 or P100 respirator.[1]

• Containment:

  • Solids: Cover with wet paper towels to prevent dust generation.[1]

  • Liquids: Use absorbent pads or vermiculite.[1]

• Cleanup:

  • Scoop material into a wide-mouth jar.

  • Clean the surface with a soap/water solution, followed by an alcohol wipe.[1]

  • Verification: Verify no UV-active residue remains using a handheld UV lamp (254 nm) if available, as many pyridopyrimidines are fluorescent.[1]

• Disposal of Cleanup Materials: All wipes and PPE used in cleanup must be disposed of as Hazardous Solid Waste .[1]

Part 6: Regulatory Framework[1]

• USA (RCRA): While not a "Listed Waste" (P or U list), it falls under the "Characteristic Waste" definition if it exhibits toxicity.[1] Under 40 CFR 261, the generator is responsible for determination.[1] Best Practice: Manage as hazardous waste code D001 (if ignitable solvent) or generic hazardous waste.[1]

• EU (REACH): Ensure compliance with local EWC (European Waste Catalogue) codes.[1]

  • Suggested Code:07 05 13 * (solid wastes containing hazardous substances).[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 67432, 2,4-Diamino-6-chloropyrimidine (Structural Analog).[1] Retrieved from [Link]

• Appretech Scientific. Product Catalog: 6-chloropyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione (CAS 897360-38-2).[1][7] Retrieved from [Link][1]

• US EPA. Hazardous Waste Generators: Managing Your Waste.[1] Retrieved from [Link][1]

Sources

• 1. 2,4-Diamino-6-chloropyrimidine | C4H5ClN4 | CID 67432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.dk [fishersci.dk]
• 4. aksci.com [aksci.com]
• 5. fishersci.com [fishersci.com]
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• 7. appretech.com [appretech.com]